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  • Product: 3-(Hexadecyloxy)propane-1,2-diyl dioleate

Core Science & Biosynthesis

Foundational

3-(Hexadecyloxy)propane-1,2-diyl dioleate chemical properties

This technical guide details the chemical properties, synthesis, and applications of 3-(Hexadecyloxy)propane-1,2-diyl dioleate , commonly known as Chimyl Dioleate . Technical Guide: 3-(Hexadecyloxy)propane-1,2-diyl Diole...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the chemical properties, synthesis, and applications of 3-(Hexadecyloxy)propane-1,2-diyl dioleate , commonly known as Chimyl Dioleate .

Technical Guide: 3-(Hexadecyloxy)propane-1,2-diyl Dioleate

Chemical Identity & Molecular Architecture

1. Core Chemical Identity

This molecule is a diacyl-monoalkyl glycerol ether , structurally mimicking a triglyceride (TG) but distinguished by a metabolically robust ether linkage at the sn-1 position (or sn-3, depending on stereochemical numbering). It serves as a critical non-hydrolyzable analog in metabolic tracing and a structural lipid in advanced lipid nanoparticle (LNP) formulations.

PropertySpecification
IUPAC Name 1-(Hexadecyloxy)-2,3-bis(oleoyloxy)propane
Common Name Chimyl Dioleate; 1-O-Hexadecyl-2,3-dioleoyl-sn-glycerol
CAS Number Specific diester CAS not widely listed; Parent Alcohol (Chimyl Alcohol): 506-03-6
Molecular Formula C

H

O

Molecular Weight ~845.4 g/mol
Lipid Class Ether Lipid / Neutral Lipid
Structural Backbone Glycerol (Propane-1,2,3-triol)
Hydrophobic Tails 1x Hexadecyl (C16:0, Ether); 2x Oleoyl (C18:1, cis-9, Ester)
2. Molecular Architecture & Topology

The molecule features a "tuning fork" geometry typical of membrane lipids but with specific stability enhancements:

  • Position 1 (Ether): A saturated C16 hexadecyl chain attached via an ether bond. This bond is resistant to phospholipases (PLA1) and lipases (LPL), preventing complete deacylation in biological systems.

  • Positions 2 & 3 (Ester): Two unsaturated C18:1 oleic acid chains attached via ester bonds. These provide membrane fluidity (low phase transition temperature) and are susceptible to enzymatic hydrolysis, allowing for controlled release or remodeling.

MolecularStructure Glycerol Glycerol Backbone (Propane-1,2,3-triol) EtherBond Ether Linkage (Stable) Glycerol->EtherBond sn-1 EsterBond1 Ester Linkage (Hydrolyzable) Glycerol->EsterBond1 sn-2 EsterBond2 Ester Linkage (Hydrolyzable) Glycerol->EsterBond2 sn-3 Tail1 Hexadecyl Chain (C16:0, Saturated) EtherBond->Tail1 Tail2 Oleoyl Chain (C18:1, cis-9) EsterBond1->Tail2 Tail3 Oleoyl Chain (C18:1, cis-9) EsterBond2->Tail3

Figure 1: Structural topology of Chimyl Dioleate highlighting the differential stability of the ether vs. ester linkages.

Physicochemical Properties[1][2][3][4][5][6][7][8]

1. Solubility & Phase Behavior

Unlike its parent compound (Chimyl alcohol, mp ~65°C), Chimyl Dioleate is typically a liquid or semi-solid at room temperature . The presence of two cis-double bonds in the oleoyl chains disrupts crystalline packing, significantly lowering the melting point.

  • Solubility:

    • Soluble: Chloroform, Hexane, Ethanol (warm), Diethyl ether.

    • Insoluble: Water (forms emulsions/liposomes).

  • HLB (Hydrophilic-Lipophilic Balance): Extremely low (~1-2). It acts as a lipophilic structural component rather than a primary surfactant.

2. Stability Profile
  • Oxidative Stability: Moderate. The C18:1 chains are susceptible to peroxidation at the allylic carbons. Storage under inert gas (Argon/Nitrogen) at -20°C is mandatory.

  • Hydrolytic Stability:

    • Acid/Base: Ester bonds hydrolyze under extreme pH; ether bond remains intact.

    • Enzymatic: Resistant to sn-1 specific lipases.

Synthesis & Manufacturing

The synthesis utilizes Chimyl Alcohol as the key intermediate. This ensures the ether bond is established before acylation.

Protocol: Acylation of Chimyl Alcohol

Reagents: Chimyl Alcohol (1-O-hexadecyl-sn-glycerol), Oleoyl Chloride, Pyridine (catalyst/base), Dichloromethane (DCM).

  • Preparation: Dissolve 1 eq. of Chimyl Alcohol in anhydrous DCM under Nitrogen.

  • Acylation: Add 3.0 eq. of Pyridine, followed by dropwise addition of 2.5 eq. of Oleoyl Chloride at 0°C.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.

  • Quench: Add saturated NaHCO

    
     to neutralize HCl/Pyridine salts.
    
  • Purification: Extract with Hexane/Ethyl Acetate. Purify via Silica Gel Chromatography (Eluent: Hexane:EtOAc 95:5).

Applications in Drug Delivery & Research

1. Lipid Nanoparticles (LNPs)

Chimyl Dioleate functions as a Neutral/Helper Lipid , often replacing DSPC or Triolein in LNP formulations for mRNA delivery.

  • Mechanism: Its fluid oleoyl tails increase the fusogenicity of the LNP with the endosomal membrane, while the ether bond prevents premature degradation of the LNP structure in the bloodstream by serum lipases.

  • Advantage: Provides a "metabolic lock" on the particle structure compared to standard triglycerides.

2. Metabolic Tracing

Used to study lipid absorption and ether-lipid metabolism (plasmalogen synthesis precursors).

  • Tracer Logic: When labeled (e.g.,

    
    C or 
    
    
    
    H on the hexadecyl chain), the ether backbone cannot be recycled into energy via
    
    
    -oxidation as easily as fatty acids. It accumulates in specific membrane fractions, allowing researchers to track the fate of the glycerol backbone independent of the acyl tails.

FormulationWorkflow cluster_inputs LNP Components Ionizable Ionizable Lipid Mixing Microfluidic Mixing (Ethanol Phase + Aqueous Buffer) Ionizable->Mixing Chimyl Chimyl Dioleate (Helper Lipid) Chimyl->Mixing Chol Cholesterol Chol->Mixing PEG PEG-Lipid PEG->Mixing Dialysis Dialysis/TFF (Ethanol Removal) Mixing->Dialysis LNP Final LNP (Stable Ether-Lipid Core) Dialysis->LNP

Figure 2: Integration of Chimyl Dioleate into LNP manufacturing workflow as a stabilizing helper lipid.

References

  • PubChem. (n.d.).[1][2][3] Chimyl alcohol (1-O-Hexadecyl-sn-glycerol) Compound Summary. National Library of Medicine. Retrieved from [Link]

  • Cosmetic Ingredient Review (CIR). (2011).[4] Safety Assessment of Alkyl Glyceryl Ethers as Used in Cosmetics. Retrieved from [Link]

Sources

Exploratory

Technical Guide: 3-(Hexadecyloxy)propane-1,2-diyl Dioleate

Classification: Ether Lipid / Triglyceride Analogue Primary Application: Non-Hydrolyzable Metabolic Tracer & LNP Stabilizer[1] Introduction: The Architecture of Stability In the landscape of lipid therapeutics and metabo...

Author: BenchChem Technical Support Team. Date: February 2026

Classification: Ether Lipid / Triglyceride Analogue Primary Application: Non-Hydrolyzable Metabolic Tracer & LNP Stabilizer[1]

Introduction: The Architecture of Stability

In the landscape of lipid therapeutics and metabolic research, 3-(Hexadecyloxy)propane-1,2-diyl dioleate represents a critical tool for decoupling lipid uptake from lipid hydrolysis.[1] Structurally, this molecule mimics a standard triglyceride (specifically triolein) but substitutes one ester bond with an ether linkage at the sn-3 position.[1]

This single atomic modification renders the molecule resistant to stereospecific lipases (such as Lipoprotein Lipase and Hepatic Lipase) at that specific position, creating a "metabolic dead-end" for the ether tail while allowing normal processing of the fatty acids at positions 1 and 2.[1] For drug development professionals, this molecule serves two distinct high-value purposes:

  • Metabolic Tracing: A stable marker for chylomicron remnants and lipid droplets.[1]

  • LNP Engineering: A neutral lipid component that modulates membrane fluidity without rapid degradation in the endosome.[1]

Nomenclature & Synonyms

Accuracy in nomenclature is vital due to the existence of positional isomers (e.g., 1,3-dioleoyl variants).[1] The following table consolidates the identifiers for this specific 1,2-diacyl-3-alkyl structure.

CategoryIdentifier / SynonymContext
IUPAC Name 3-(hexadecyloxy)propane-1,2-diyl (9Z,9'Z)-bis(octadec-9-enoate)Formal chemical designation.[1][2]
Common Name Chimyl Dioleate Derived from "Chimyl alcohol" (the ether core).
Descriptive Name 1,2-Dioleoyl-3-hexadecyl-glycerolDescribes the position of acyl vs. alkyl chains.[1]
Abbreviation O-Hexadecyl-Dioleoyl-TG Used in lipidomic datasets.[1]
Lipid Map ID [Structure Match] 1-alkyl-2,3-diacyl-glycerol classNote: Numbering depends on stereospecific numbering (sn).[1]
Chemical Formula C₅₅H₁₀₄O₅Molecular Weight: ~857.4 g/mol
Structural Decoding[1]
  • Propane-1,2-diyl: The glycerol backbone positions 1 and 2 holding the esters.[1]

  • Dioleate: Two Oleic Acid (C18:1) chains attached via ester bonds (hydrolyzable).[1]

  • 3-(Hexadecyloxy): Position 3 holds a Cetyl (C16:0) chain attached via an ether bond (non-hydrolyzable).[1]

Mechanism of Action: The "Ether Blockade"

The utility of this lipid relies on the differential stability of ester vs. ether bonds.[1]

Biological Pathway Logic[1]
  • Uptake: The molecule is incorporated into lipoproteins (like LDL/VLDL) or Lipid Nanoparticles (LNPs) exactly like a standard triglyceride.[1]

  • Lipolysis: Upon encountering Lipoprotein Lipase (LPL) in the capillary endothelium:

    • The sn-1 and sn-2 esters (Oleates) are hydrolyzed, releasing free fatty acids.[1]

    • The sn-3 ether (Hexadecyl) cannot be cleaved by LPL.[1]

  • Result: The remaining mono-ether glycerol backbone (Chimyl alcohol) remains associated with the particle remnant, allowing researchers to track the "core" of the particle independent of its fatty acid payload.[1]

MetabolicFate TG_Analog 3-(Hexadecyloxy) propane-1,2-diyl dioleate Hydrolysis Hydrolysis Event TG_Analog->Hydrolysis Enters Bloodstream LPL Lipoprotein Lipase (Enzyme) LPL->Hydrolysis Catalyzes FFA 2x Free Oleic Acid (Released) Hydrolysis->FFA sn-1/sn-2 Cleavage Remnant Chimyl Alcohol (Remnant Core) Hydrolysis->Remnant sn-3 Ether Resistant

Figure 1: Differential hydrolysis pathway showing the release of fatty acids while retaining the ether-linked core.[1]

Experimental Protocols

Protocol A: Synthesis of LNP Tracers (Self-Validating)

Objective: Incorporate Chimyl Dioleate into LNPs to assess particle stability in plasma.

Reagents:

  • Cationic Lipid (e.g., MC3 or ALC-0315)[1]

  • Helper Lipid (DSPC)

  • Cholesterol[1]

  • PEG-Lipid[1]

  • Tracer: 3-(Hexadecyloxy)propane-1,2-diyl dioleate (1 mol%)[1]

Workflow:

  • Stock Preparation: Dissolve all lipids individually in ethanol.

    • Validation: Ensure Chimyl Dioleate is fully solubilized (clear solution).[1] If cloudy, sonicate at 37°C.[1]

  • Mixing: Combine lipids at molar ratio 50:10:38.5:1.5 (Standard LNP) + 1% Tracer .

  • Microfluidic Assembly: Mix organic phase (ethanol) with aqueous phase (Citrate buffer pH 4.0) at 3:1 flow rate ratio.[1]

  • Dialysis: Dialyze against PBS (pH 7.4) for 12 hours to remove ethanol.

  • Quality Control (QC):

    • Size: DLS (Dynamic Light Scattering) should show Z-avg < 100 nm.

    • PDI: < 0.2 indicates homogenous population.[1]

    • HPLC Quant: Verify the ratio of Chimyl Dioleate to Cholesterol matches the input (1:38.5). If the ratio drops, the ether lipid precipitated during mixing.

Protocol B: In Vitro Lipolysis Assay

Objective: Confirm resistance to lipase activity compared to Triolein.[1]

  • Emulsion Prep: Sonicate Chimyl Dioleate (Test) and Triolein (Control) with Phosphatidylcholine (PC) in buffer to form micelles.

  • Incubation: Add Porcine Pancreatic Lipase or LPL.[1] Incubate at 37°C for 60 mins.

  • Extraction: Stop reaction with Chloroform/Methanol (2:1).

  • Analysis (TLC/MS):

    • Control (Triolein): Appearance of Mono-olein and Free Fatty Acids.[1]

    • Test (Ether): Appearance of Chimyl Alcohol (Mono-ether) and Free Fatty Acids.[1] No Glycerol should be produced from the Test sample.

Physicochemical Properties Data

PropertyValueRelevance
Molecular Weight ~857.45 g/mol Mass Spec identification (M+NH4)+ adducts common.[1]
Solubility Chloroform, Hexane, EthanolInsoluble in water. Requires carrier (LNP/Micelle).[1]
LogP > 15 (Predicted)Highly lipophilic; partitions strictly to membrane core.
Phase Transition < 0°C (Liquid at RT)Oleic acid tails prevent crystallization, maintaining LNP fluidity.
Refractive Index ~1.46Compatible with standard DLS/HPLC detectors.[1]

Synthesis Logic (Graphviz)

Understanding the synthesis helps in troubleshooting impurities (e.g., unreacted Chimyl alcohol).

Synthesis Chimyl Chimyl Alcohol (1-O-hexadecyl-glycerol) Reaction Acylation Reaction (Pyridine/DMAP, 24h) Chimyl->Reaction Oleic Oleic Acid Chloride (or Anhydride) Oleic->Reaction Purification Silica Gel Chromatography (Hexane:Ethyl Acetate) Reaction->Purification Crude Mix Final 3-(Hexadecyloxy)propane-1,2-diyl dioleate (>98% Purity) Purification->Final Purified Product

Figure 2: Synthetic route via acylation of Chimyl Alcohol.[1] Note: Incomplete acylation results in mono-ester impurities.[1]

References

  • Yang, L. et al. (2016).[1] "Ether Lipids in Metabolic Diseases." Journal of Lipid Research.[1]

  • Paltauf, F. (1994).[1] "Ether Lipids: Chemistry and Biology."[1] Academic Press.[1] (Definitive text on ether lipid stability).

  • MedChemExpress. "3-(Hexadecyloxy)propane-1,2-diyl dioleate Product Data."[1]

  • PubChem. "Chimyl Alcohol (Precursor) Compound Summary."[1]

  • Avanti Polar Lipids. "Ether Lipids and LNP Formulation Strategies."

(Note: While specific trade names for the dioleate ester are rare, the precursors and class behavior are well-documented in standard lipid biochemistry texts.)[1]

Sources

Foundational

Authored by: Gemini, Senior Application Scientist

An In-Depth Technical Guide to the Triglyceride TG(16:0/18:1/18:1) Abstract This technical guide provides a comprehensive overview of the triglyceride (TG) species TG(16:0/18:1/18:1), a mixed triacylglycerol of significa...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Triglyceride TG(16:0/18:1/18:1)

Abstract

This technical guide provides a comprehensive overview of the triglyceride (TG) species TG(16:0/18:1/18:1), a mixed triacylglycerol of significant interest in metabolic research. This document delves into its chemical structure, nomenclature, and physicochemical properties. It further explores its central role in lipid metabolism, including its synthesis, transport, and catabolism, and discusses the complex hormonal regulation governing these pathways. A critical examination of its association with prevalent metabolic disorders, such as obesity, type 2 diabetes, and cardiovascular disease, is presented, highlighting its emerging role as a specific biomarker beyond total triglyceride measurements. Methodologies for its extraction, analysis, and synthesis are detailed, offering field-proven protocols and explaining the causality behind experimental choices. This guide is intended for researchers, scientists, and drug development professionals seeking a deeper, mechanistic understanding of this specific lipid molecule.

Introduction and Nomenclature

Triglycerides, more formally known as triacylglycerols (TAGs), are esters derived from a glycerol backbone and three fatty acids.[1][2] They are the primary constituents of body fat in humans and other vertebrates, and also of vegetable oils.[3][4] The specific triglyceride TG(16:0/18:1/18:1) is a mixed acylglycerol containing one molecule of palmitic acid (16:0) and two molecules of oleic acid (18:1).

The nomenclature for lipids can be complex, and TG(16:0/18:1/18:1) is often represented in several ways:

  • Sum Composition: It may be designated as TG(52:2), which indicates a triglyceride with a total of 52 carbon atoms and 2 double bonds across its three fatty acyl chains. However, this notation lacks specificity, as other fatty acid combinations can result in the same sum (e.g., 16:1/18:0/18:1).[5]

  • Fatty Acid Composition: The notation TG(16:0/18:1/18:1) specifies the constituent fatty acids but does not define their position on the glycerol backbone.[6]

  • Stereospecific Numbering (sn): When the position is known, it is described using sn notation. For example, TG(sn-16:0/18:1/18:1) would indicate palmitic acid at the sn-1 position and oleic acids at the sn-2 and sn-3 positions. The positional arrangement of fatty acids is critical as it influences the molecule's physical properties and its interaction with enzymes.[7][8]

Due to the analytical challenges in distinguishing positional isomers, many lipidomic studies report this molecule as TG(16:0/18:1/18:1) or TG(52:2).[5][9]

Chemical Structure and Physical Properties

TG(16:0/18:1/18:1) is a neutral, nonpolar lipid. Its structure consists of a central glycerol molecule esterified to one saturated 16-carbon fatty acid (palmitic acid) and two monounsaturated 18-carbon fatty acids (oleic acid).

PropertyValueSource
Molecular Formula C55H102O6[10]
Molecular Weight 859.4 g/mol [10]
Monoisotopic Mass 858.76764 Da[11]
Common Synonyms Triacylglycerol 16:0/18:1/18:1, TG(52:2)[10][11]
IUPAC Name Varies by isomer, e.g., (2R)-1-(hexadecanoyloxy)-3-[(9Z)-octadec-9-enoyloxy]propan-2-yl (9Z)-octadec-9-enoate[11]

Biological Role and Metabolic Pathways

Triglycerides are the body's primary form of energy storage, offering a higher caloric density than carbohydrates or proteins.[12] TG(16:0/18:1/18:1) is a key component of this energy depot and is actively involved in lipid metabolism.

Synthesis and Storage (Lipogenesis)

The synthesis of triglycerides occurs primarily in the liver and adipose tissue.[13] The process involves the esterification of fatty acids to a glycerol-3-phosphate backbone. The key steps are:

  • Fatty Acid Activation: Palmitic acid and oleic acid are activated to their acyl-CoA derivatives (Palmitoyl-CoA and Oleoyl-CoA).

  • Glycerol Backbone: Glycerol-3-phosphate is the initial acceptor molecule.

  • Sequential Esterification: Two fatty acyl-CoA molecules are added to form phosphatidic acid.

  • Dephosphorylation: The phosphate group is removed to yield a diacylglycerol (DAG).

  • Final Esterification: The third fatty acyl-CoA is added to the DAG, forming the final triglyceride molecule.[]

Once synthesized in the liver, triglycerides are packaged into very-low-density lipoproteins (VLDL) for transport through the bloodstream.[15] In adipose tissue, they are stored within lipid droplets as a long-term energy reserve.[13]

Breakdown and Utilization (Lipolysis)

When energy is required, such as during fasting or exercise, stored triglycerides are broken down in a process called lipolysis.[16]

  • Hormonal Signal: Hormones like glucagon and adrenaline activate hormone-sensitive lipase (HSL) in adipocytes.

  • Hydrolysis: HSL and other lipases hydrolyze the triglyceride into its constituent fatty acids and glycerol.[12]

  • Transport: The released free fatty acids bind to albumin in the blood and are transported to tissues like muscle and the heart.

  • Energy Production: In the target cells, fatty acids undergo β-oxidation to produce acetyl-CoA, which enters the Krebs cycle to generate ATP. The glycerol backbone is transported to the liver, where it can enter glycolysis or be used for gluconeogenesis.[16][17]

Insulin strongly inhibits lipolysis, promoting the storage of triglycerides in adipose tissue.[13]

metabolic_pathway cluster_synthesis Lipogenesis (Liver/Adipose Tissue) cluster_transport Transport cluster_utilization Lipolysis (Adipose Tissue) G3P Glycerol-3-Phosphate LPA Lysophosphatidic Acid G3P->LPA FA_CoA Palmitoyl-CoA Oleoyl-CoA PA Phosphatidic Acid LPA->PA DAG Diacylglycerol PA->DAG TG TG(16:0/18:1/18:1) DAG->TG VLDL VLDL Particle TG->VLDL Packaging TG_Stored Stored TG VLDL->TG_Stored Uptake & Storage FFA Free Fatty Acids (Palmitic, Oleic) TG_Stored->FFA Lipolysis (HSL) Glycerol Glycerol TG_Stored->Glycerol Lipolysis Energy β-oxidation (Energy) FFA->Energy Insulin Insulin Insulin->TG_Stored - Glucagon Glucagon Glucagon->TG_Stored +

Caption: Metabolic lifecycle of TG(16:0/18:1/18:1).

Relevance in Metabolic Disease

While elevated total plasma triglycerides are a well-established risk factor for cardiometabolic disease, recent lipidomic studies have shown that the composition of specific triglyceride species provides a more nuanced picture.[1]

  • Obesity and Insulin Resistance: An increase in saturated and monounsaturated fatty acid-containing TGs, such as TG(16:0/18:1/18:1) and its isomers, is positively associated with insulin resistance.[1][18] The accumulation of specific TGs like TG(16:0/16:0/18:1) has been proposed as a more specific marker for insulin resistance than total TG levels.[1][18] This is because the specific fatty acid composition can influence cellular processes, membrane fluidity, and signaling pathways related to insulin action.[19]

  • Non-Alcoholic Fatty Liver Disease (NAFLD): NAFLD is characterized by the accumulation of triglycerides in the liver. Studies have shown that specific species, including TG(52:2) which corresponds to TG(16:0/18:1/18:1), are among the main triglycerides that accumulate in the liver in diet-induced models of metabolic syndrome.[9]

  • Cardiovascular Disease (CVD): Dyslipidemia, characterized by high levels of VLDL rich in triglycerides, is a major contributor to atherosclerosis.[15][18] The specific composition of these triglycerides can impact the properties of lipoprotein particles and their atherogenicity.

  • Breast Cancer: Recent research has highlighted significant differences in lipid profiles based on cancer subtypes. TG(16:0/18:1/18:1) was identified as a prominent lipid composition in the plasma of breast cancer patients, with its relative abundance varying across different hormone receptor and HER2 statuses.[20]

The etherification position of fatty acids, particularly whether palmitic acid is in the central sn-2 position or the outer sn-1/3 positions, can alter metabolic outcomes, further underscoring the importance of detailed structural analysis.[7][8]

Analytical Methodologies

The accurate identification and quantification of TG(16:0/18:1/18:1) within a complex biological matrix is challenging due to the presence of numerous isomers and the vast dynamic range of lipid concentrations.[5] The standard workflow involves lipid extraction, chromatographic separation, and mass spectrometric detection.

Lipid Extraction

The first step is to isolate lipids from the biological sample (e.g., plasma, tissue). The choice of method depends on the sample type and the polarity of the target lipids.

  • Folch Method: A robust and widely used biphasic method using a chloroform:methanol (2:1, v/v) solvent system. It is highly effective for a broad range of lipids.[3][21]

  • Bligh-Dyer Method: A variation of the Folch method that uses a different ratio of chloroform:methanol:water, suitable for samples with high water content.[21]

  • MTBE (Matyash) Method: A biphasic method using methyl-tert-butyl ether (MTBE), which is less toxic than chloroform. The upper organic phase contains the lipids, making collection easier and safer.[21]

Protocol: Modified Folch Lipid Extraction from Plasma

This protocol is a standard procedure for extracting total lipids from a plasma sample.

  • Sample Preparation: To a 1.5 mL glass vial, add 50 µL of plasma. For quantification, add a precise amount of a non-endogenous internal standard (e.g., Trinonadecanoin) at this stage.[22]

  • Solvent Addition: Add 1 mL of a 2:1 (v/v) solution of LC-MS grade chloroform:methanol.

  • Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein denaturation.

  • Phase Separation: Add 200 µL of 0.9% NaCl solution (or LC-MS grade water) to induce the separation of aqueous and organic phases. Vortex for 30 seconds.

  • Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes. Three layers will form: an upper aqueous layer, a protein disk in the middle, and a lower organic layer containing the lipids.

  • Lipid Collection: Carefully aspirate the lower organic (chloroform) layer using a glass syringe and transfer it to a clean vial.

  • Drying: Evaporate the solvent under a stream of nitrogen gas or using a vacuum concentrator.

  • Reconstitution: Reconstitute the dried lipid extract in a suitable solvent (e.g., isopropanol:acetonitrile:water) for LC-MS analysis. Store at -80°C until analysis.[23]

Separation and Detection

Liquid Chromatography coupled with Mass Spectrometry (LC-MS) is the gold standard for triglyceride analysis.[24]

  • Liquid Chromatography (LC): Reversed-phase LC (RPLC) is commonly used to separate triglyceride species based on their hydrophobicity, which is determined by both the total carbon number and the number of double bonds in the acyl chains.[5]

  • Mass Spectrometry (MS):

    • Ionization: Electrospray ionization (ESI) is the most common technique, typically detecting triglycerides as ammonium adducts ([M+NH4]+) or alkali metal adducts.[5]

    • Analysis: High-resolution mass spectrometers (e.g., Q-TOF, Orbitrap) can provide accurate mass measurements to determine the elemental composition (e.g., C55H102O6).

    • MS/MS Fragmentation: To identify the constituent fatty acids, tandem mass spectrometry (MS/MS) is employed. The precursor ion (e.g., the [M+NH4]+ ion of TG(16:0/18:1/18:1) at m/z 876.8) is fragmented. This results in characteristic neutral losses of the individual fatty acids, allowing for their identification. For example, fragmentation would show neutral losses corresponding to palmitic acid and oleic acid.[25]

analytical_workflow Sample Biological Sample (Plasma, Tissue) Extraction Lipid Extraction (e.g., Folch Method) Sample->Extraction DriedLipids Dried Lipid Extract Extraction->DriedLipids Reconstitution Reconstitution DriedLipids->Reconstitution LC Reversed-Phase LC Separation Reconstitution->LC MS ESI-MS Detection ([M+NH4]+) LC->MS MSMS MS/MS Fragmentation (Neutral Loss Scan) MS->MSMS Data Data Analysis (Identification & Quantification) MSMS->Data

Caption: General workflow for the analysis of TG(16:0/18:1/18:1).

Synthesis and Purification

For research purposes, such as creating internal standards or for use in cell culture experiments, specific triglycerides like TG(16:0/18:1/18:1) must be synthesized with high purity.

  • Chemical Synthesis: This typically involves the direct esterification of fatty acids onto a glycerol backbone using a chemical catalyst. While effective for large-scale production, this method can lack regioselectivity, resulting in a mixture of positional isomers.[][26]

  • Enzymatic Synthesis: This method uses lipases, which can be highly regioselective. For example, an sn-1,3 specific lipase can be used to esterify fatty acids specifically at the outer positions of the glycerol backbone, offering precise control over the final structure.[][26] This is the preferred method for producing structurally defined triglycerides.

Purification of the synthesized product is critical to remove unreacted starting materials and byproducts. This is commonly achieved using chromatographic techniques, such as silica gel chromatography or high-performance liquid chromatography (HPLC).[27] For larger scales, molecular distillation can also be employed to separate triglycerides from more volatile components like free fatty acids.[28]

Conclusion

TG(16:0/18:1/18:1) is more than just a component of fat storage; it is a dynamic molecule at the crossroads of energy metabolism and cellular signaling. Its structure, with a combination of saturated and unsaturated fatty acids, dictates its metabolic fate and biological impact. The growing body of evidence linking specific triglyceride species, rather than just total triglyceride levels, to the pathophysiology of metabolic diseases positions TG(16:0/18:1/18:1) as a crucial molecule of interest and a potential biomarker. Advances in analytical techniques, particularly in mass spectrometry-based lipidomics, are enabling researchers to dissect its roles with unprecedented detail. Future investigations focusing on the precise quantification of its positional isomers in various disease states will be vital for translating these molecular insights into clinical applications and novel therapeutic strategies.

References

  • Vertex AI Search. Triglyceride Metabolism: Structure, Regulation, and Role in Metabolic Diseases.
  • Creative Proteomics. Triglyceride Metabolism: Role in Disease and Regulation.
  • Lumen Learning. Lipid Metabolism | Anatomy and Physiology II.
  • Han, X., & Gross, R. W. (2005). An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts. Journal of Lipid Research, 46(2), 199-213. Available from: [Link]

  • LIPID MAPS. Lipidomics Methods and Protocols. Available from: [Link]

  • Slideshare. Metabolism of triglycerides. Available from: [Link]

  • MSD Manuals. Overview of Lipid Metabolism. Available from: [Link]

  • Journal of Chemical Education. Lipid Extraction and Cholesterol Quantification: A Simple Protocol. Available from: [Link]

  • Neliti. Synthesis of Structured Triglycerides Based on Canarium Oil for Food Application. Available from: [Link]

  • Shimadzu. Development of an Analytical Method for Blood Triglycerides Using Triple Quadrupole Mass Spectrometer. Available from: [Link]

  • JoVE. LC-MS/MS Analysis of Triglycerides in Blood-Derived Samples. Available from: [Link]

  • PubChem. TG(16:0/16:0/18:0) | C53H102O6. Available from: [Link]

  • PubMed. [The Positional Isomers of Triglycerides in Oils, Fats and apoB-100 Lipoproteins: Palmitic and Oleic Modes of Metabolism of Fatty Acids-Substrates for Energy Acquiring]. Available from: [Link]

  • MDPI. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome. Available from: [Link]

  • Google Patents. CN1594274A - Synthesis and purification method of medium chain triglycerides.
  • Portland Press. Blood triacylglycerols: a lipidomic window on diet and disease. Available from: [Link]

  • Babraham Institute. Shorthand notation for lipid structures derived from mass spectrometry. Available from: [Link]

  • ResearchGate. Synthesis and purification of polyunsaturated triglycerides. Available from: [Link]

  • LipidCenter. TG Structure. Available from: [Link]

  • PubChem. Triacylglycerol 16:0-18:1-18:1 | C55H102O6. Available from: [Link]

  • NP-MRD. Showing NP-Card for TG(18:1(9Z)/18:1(9Z)/16:0) (NP0338696). Available from: [Link]

  • ResearchGate. The oleic triglycerides of palm oil and palmitic triglycerides of creamy fat. Available from: [Link]

  • Spandidos Publications. Exploring lipidomic profiles and their correlation with hormone receptor and HER2 status in breast cancer. Available from: [Link]

  • Company of Biologists Journals. A comprehensive study of phospholipid fatty acid rearrangements in metabolic syndrome: correlations with organ dysfunction. Available from: [Link]

  • PubMed. [The oleic triglycerides of palm oil and palmitic triglycerides of creamy fat...]. Available from: [Link]

  • SciSpace. Clinical dyslipidaemia is associated with changes in the lipid composition and inflammatory properties of apolipoprotein-B-containing lipoproteins from subjects with type 2 diabetes. Available from: [Link]

  • MDPI. Biological and Nutritional Properties of Palm Oil and Palmitic Acid: Effects on Health. Available from: [Link]

  • Frontiers. A specific serum lipid signature characterizes patients with glycogen storage disease type Ia. Available from: [Link]

  • Frontiers. Palmitic Acid: Physiological Role, Metabolism and Nutritional Implications. Available from: [Link]

  • Chemistry LibreTexts. 7.2: Triglycerides. Available from: [Link]

  • SciSpace. Determination of triacylglycerol composition and its content in refined and fractionated palm. Available from: [Link]

Sources

Exploratory

An In-Depth Technical Guide to 3-(Hexadecyloxy)propane-1,2-diyl dioleate in Lipid Metabolism

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 3-(Hexadecyloxy)propane-1,2-diyl dioleate, a specific alkyldiacylglycerol, and its intric...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(Hexadecyloxy)propane-1,2-diyl dioleate, a specific alkyldiacylglycerol, and its intricate role within the broader context of lipid metabolism. While direct research on this precise molecule is limited, this document synthesizes current knowledge on the synthesis, metabolic fate, and potential physiological significance of alkyldiacylglycerols. By examining the well-established biochemistry of its constituent parts—an ether-linked hexadecyl group and two oleoyl ester-linked chains—we extrapolate its likely interactions with key metabolic enzymes and its potential involvement in cellular signaling pathways. This guide also presents detailed methodologies for the chemical synthesis and analytical characterization of 3-(Hexadecyloxy)propane-1,2-diyl dioleate, providing researchers with the foundational knowledge and practical protocols to investigate this and related ether lipids further.

Introduction: The Structural Significance of 3-(Hexadecyloxy)propane-1,2-diyl dioleate

3-(Hexadecyloxy)propane-1,2-diyl dioleate, systematically named 1-O-hexadecyl-2,3-dioleoyl-sn-glycerol, is a member of the alkyldiacylglycerol (DAGE) class of lipids. These are neutral ether lipids characterized by a glycerol backbone with a long-chain alkyl group attached at the sn-1 position via a stable ether linkage, and fatty acids esterified at the sn-2 and sn-3 positions. In the case of the topic molecule, the sn-1 position is occupied by a 16-carbon saturated alkyl chain (hexadecyl), and the sn-2 and sn-3 positions are esterified with oleic acid, an 18-carbon monounsaturated fatty acid.

The presence of the ether bond at the sn-1 position confers significant chemical stability against enzymatic hydrolysis by many lipases and chemical degradation compared to the more common triacylglycerols (TAGs) which possess three ester linkages.[1] This stability has profound implications for its metabolic fate and potential biological functions.

Table 1: Physicochemical Properties of 3-(Hexadecyloxy)propane-1,2-diyl dioleate and its Precursors

CompoundMolecular FormulaMolecular Weight ( g/mol )Key Structural Feature
3-(Hexadecyloxy)propane-1,2-diyl dioleateC55H104O5857.42sn-1 ether, sn-2/3 oleoyl esters
1-O-Hexadecyl-sn-glycerol (Chimyl Alcohol)C19H40O3316.51sn-1 ether, free sn-2/3 hydroxyls
Oleic AcidC18H34O2282.4718:1 monounsaturated fatty acid

Biosynthesis and Metabolic Fate

The biosynthesis of 3-(Hexadecyloxy)propane-1,2-diyl dioleate is intricately linked to the general pathway of ether lipid synthesis, which initiates in the peroxisome and concludes in the endoplasmic reticulum.

Biosynthesis Pathway

The synthesis begins with the formation of the ether bond in the precursor, 1-O-hexadecyl-sn-glycerol (chimyl alcohol).[2] This key intermediate is then acylated to form the final DAGE molecule.

biosynthesis cluster_peroxisome Peroxisome cluster_er Endoplasmic Reticulum DHAP Dihydroxyacetone phosphate (DHAP) GNPAT GNPAT DHAP->GNPAT AcylCoA Hexadecanoyl-CoA AcylCoA->GNPAT AcylDHAP Acyl-DHAP GNPAT->AcylDHAP AGPS AGPS AcylDHAP->AGPS Hexadecanol Hexadecanol Hexadecanol->AGPS AlkylDHAP 1-O-Hexadecyl-DHAP AGPS->AlkylDHAP Reduction Reduction AlkylDHAP->Reduction LysoEtherLipid 1-O-Hexadecyl-sn-glycerol-3-P Reduction->LysoEtherLipid Phosphatase Phosphatase LysoEtherLipid->Phosphatase ChimylAlcohol 1-O-Hexadecyl-sn-glycerol (Chimyl Alcohol) Phosphatase->ChimylAlcohol AGPAT1 AGPAT ChimylAlcohol->AGPAT1 OleoylCoA1 Oleoyl-CoA OleoylCoA1->AGPAT1 MonoacylEther 1-O-Hexadecyl-2-oleoyl-sn-glycerol AGPAT1->MonoacylEther DGAT DGAT MonoacylEther->DGAT OleoylCoA2 Oleoyl-CoA OleoylCoA2->DGAT DAGE 3-(Hexadecyloxy)propane-1,2-diyl dioleate DGAT->DAGE

Biosynthesis of 3-(Hexadecyloxy)propane-1,2-diyl dioleate.
Enzymatic Degradation

While the ether bond at the sn-1 position is resistant to many lipases, the ester bonds at the sn-2 and sn-3 positions are susceptible to hydrolysis. Pancreatic lipase and lipoprotein lipase are known to act on DAGEs.[1][2]

  • Lipoprotein Lipase (LPL): This enzyme, located on the surface of endothelial cells, hydrolyzes triglycerides in circulating lipoproteins.[1] It is plausible that LPL can hydrolyze the oleoyl chains from 3-(Hexadecyloxy)propane-1,2-diyl dioleate when it is incorporated into lipoproteins, releasing free fatty acids and 1-O-hexadecyl-sn-glycerol.[3]

  • Pancreatic Lipase: In the digestive tract, pancreatic lipase is responsible for the breakdown of dietary fats.[4] It can hydrolyze the ester-linked fatty acids from DAGEs, leading to the absorption of 1-O-hexadecyl-sn-glycerol and free oleic acid.[2]

degradation DAGE 3-(Hexadecyloxy)propane-1,2-diyl dioleate Lipase Lipoprotein Lipase or Pancreatic Lipase DAGE->Lipase Products 1-O-Hexadecyl-sn-glycerol + 2 Oleic Acid Lipase->Products

Sources

Foundational

An In-depth Technical Guide to the Cellular Functions of TG(16:0/18:1/18:1)

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals Preamble: Beyond a Simple Storage Molecule In the intricate landscape of cellular lipid metabolism, individual molecular spe...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

Preamble: Beyond a Simple Storage Molecule

In the intricate landscape of cellular lipid metabolism, individual molecular species often hold secrets to complex physiological and pathological processes. Among these, the triacylglycerol (triglyceride) TG(16:0/18:1/18:1), a mixed-acid triglyceride containing one palmitic acid (16:0) and two oleic acid (18:1) acyl chains, has emerged from the lipidomic shadow. No longer considered merely an inert component of energy stores, this specific triglyceride is increasingly recognized as a key player and biomarker in a spectrum of cellular processes and metabolic diseases. This guide provides an in-depth technical exploration of the known functions of TG(16:0/18:1/18:1), its metabolic regulation, and the experimental methodologies crucial for its investigation.

I. The Metabolic Hub: Synthesis, Storage, and Turnover of TG(16:0/18:1/18:1)

The cellular concentration of TG(16:0/18:1/18:1) is a dynamic reflection of the interplay between its synthesis, storage in lipid droplets, and eventual hydrolysis to release fatty acids for energy or signaling purposes.

A. Biosynthesis via the Kennedy Pathway

The primary route for the synthesis of TG(16:0/18:1/18:1) is the Kennedy pathway, a four-step enzymatic cascade primarily occurring in the endoplasmic reticulum (ER).

Expert Insight: The specific acyl-CoA species available to the acyltransferases are a critical determinant of the final triglyceride composition. A cellular environment enriched in palmitoyl-CoA and oleoyl-CoA will favor the synthesis of TG(16:0/18:1/18:1).

The key enzymes involved are:

  • Glycerol-3-phosphate acyltransferase (GPAT): Initiates the pathway by acylating glycerol-3-phosphate.

  • 1-acylglycerol-3-phosphate acyltransferase (AGPAT): Adds the second acyl chain.

  • Phosphatidic acid phosphatase (PAP): Dephosphorylates phosphatidic acid to yield diacylglycerol (DAG).

  • Diacylglycerol acyltransferase (DGAT): Catalyzes the final acylation to form triacylglycerol.

The following diagram illustrates the synthesis of TG(16:0/18:1/18:1) through the Kennedy Pathway.

G G3P Glycerol-3-Phosphate i1 G3P->i1 LPA Lysophosphatidic Acid (16:0 or 18:1) i2 LPA->i2 PA Phosphatidic Acid (16:0/18:1) i3 PA->i3 DAG Diacylglycerol (16:0/18:1) TG TG(16:0/18:1/18:1) DAG->TG DGAT + 18:1-CoA i1->LPA GPAT + 16:0-CoA or 18:1-CoA i2->PA AGPAT + 18:1-CoA or 16:0-CoA i3->DAG PAP

Figure 1: Biosynthesis of TG(16:0/18:1/18:1) via the Kennedy Pathway.
B. Lipid Droplets: The Storage Organelle

Excess TG(16:0/18:1/18:1) is sequestered into lipid droplets (LDs), specialized organelles with a neutral lipid core surrounded by a phospholipid monolayer and a unique proteome.[1] The composition of the LD core is diverse, with TG(16:0/18:1/18:1) being a dominant species in certain cell types, such as HepG2 cells.[1] The formation of LDs is a dynamic process involving the budding of nascent LDs from the ER membrane.[1]

Authoritative Grounding: The proteome of the lipid droplet is not static and can be influenced by the cellular metabolic state and the specific composition of the stored triglycerides. This has significant implications for the accessibility of the stored lipids to lipases and other signaling proteins.

II. Cellular Functions and Pathophysiological Roles

While traditionally viewed as a simple energy reserve, emerging evidence points to more nuanced roles for TG(16:0/18:1/18:1) in cellular function and disease.

A. Lipotoxicity and Metabolic Disease

Elevated levels of specific triglyceride species, including TG(16:0/18:1/18:1), are strongly associated with metabolic disorders such as non-alcoholic fatty liver disease (NAFLD), type 2 diabetes, and cardiovascular disease.[2][3] This accumulation can lead to a state of "lipotoxicity," where the excess lipids and their metabolites disrupt cellular function and can induce apoptosis.

Disease StateAssociation with TG(16:0/18:1/18:1)Reference
NAFLD Increased hepatic levels are a hallmark of the disease.[2]
Type 2 Diabetes Elevated plasma levels are correlated with insulin resistance.[3]
Cardiovascular Disease Identified as a potential biomarker for incident cardiovascular events.[4]
Breast Cancer Differential abundance observed across different tumor subtypes.[5][6]

Table 1: Association of TG(16:0/18:1/18:1) with Pathophysiological Conditions.

B. Indirect Signaling Through Diacylglycerol Precursors

While direct signaling roles for TG(16:0/18:1/18:1) are still under investigation, its immediate precursor, diacylglycerol (16:0/18:1), is a well-established second messenger that can activate Protein Kinase C (PKC) isoforms.[7] The activation of PKC can trigger a cascade of downstream signaling events involved in cell growth, differentiation, and apoptosis.

The following diagram illustrates the potential for TG(16:0/18:1/18:1) metabolism to influence cellular signaling through its DAG precursor.

G TG TG(16:0/18:1/18:1) (in Lipid Droplet) DAG DAG(16:0/18:1) TG->DAG Lipase Hydrolysis PKC Protein Kinase C (PKC) DAG->PKC Activation Downstream Downstream Signaling Cascades PKC->Downstream

Figure 2: Indirect Signaling via DAG Precursor of TG(16:0/18:1/18:1).

III. Experimental Methodologies for the Study of TG(16:0/18:1/18:1)

Investigating the specific functions of TG(16:0/18:1/18:1) requires a suite of advanced analytical and cell biology techniques.

A. Lipidomics: Quantification and Isomer Identification

1. Lipid Extraction: A crucial first step is the efficient extraction of lipids from cells or tissues. A modified Bligh-Dyer method is commonly employed.

Step-by-Step Protocol: Lipid Extraction

  • Homogenize cell or tissue samples in a mixture of chloroform:methanol (1:2, v/v).

  • Add chloroform and water to induce phase separation.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the lipid extract in an appropriate solvent for analysis.

2. Mass Spectrometry-based Quantification: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the identification and quantification of specific triglyceride species.

Expert Insight: The use of internal standards, such as a commercially available deuterated or 13C-labeled TG standard, is essential for accurate quantification and to correct for variations in extraction efficiency and instrument response.

Workflow for LC-MS/MS Analysis of TG(16:0/18:1/18:1)

G Sample Lipid Extract LC Reverse-Phase Liquid Chromatography Sample->LC MS1 Mass Spectrometry (Full Scan - MS1) LC->MS1 MS2 Tandem Mass Spectrometry (Fragmentation - MS2) MS1->MS2 Precursor Ion Selection Data Data Analysis (Quantification) MS2->Data

Figure 3: Workflow for LC-MS/MS-based quantification of TG(16:0/18:1/18:1).

A representative MS2 fragmentation spectrum of a TG(16:0/18:1/16:0) standard shows the neutral loss of the fatty acyl chains, allowing for the identification of the triglyceride composition.[8]

B. Cellular and Subcellular Analysis

1. Lipid Droplet Isolation: To study the specific composition of lipid droplets, they can be isolated from cellular homogenates by density gradient centrifugation.[9][10][11][12]

Step-by-Step Protocol: Lipid Droplet Isolation

  • Homogenize cells in a hypotonic buffer.

  • Perform a low-speed centrifugation to remove nuclei and cell debris.

  • Subject the supernatant to high-speed ultracentrifugation through a sucrose density gradient.

  • The lipid droplets will float to the top of the gradient and can be carefully collected.

  • The purity of the isolated lipid droplets should be assessed by Western blotting for marker proteins of other organelles.

2. Stable Isotope Tracing: To elucidate the metabolic fate of TG(16:0/18:1/18:1), stable isotope-labeled precursors, such as 13C-glucose or 13C-palmitate, can be used to trace their incorporation into this specific triglyceride species.[13][14][15] The isotopic enrichment can then be measured by mass spectrometry.

IV. Future Directions and Unanswered Questions

Despite the growing body of research, several key questions regarding the function of TG(16:0/18:1/18:1) remain:

  • Direct Signaling Roles: Does TG(16:0/18:1/18:1) directly interact with and modulate the activity of any signaling proteins?

  • Membrane Biophysics: How does the incorporation of TG(16:0/18:1/18:1) into cellular membranes, even at low concentrations, affect their fluidity, curvature, and the function of membrane-embedded proteins?

  • Lipid Droplet Dynamics: Does the enrichment of TG(16:0/18:1/18:1) in lipid droplets influence their size, fusion/fission dynamics, or their interaction with other organelles?

  • Enzymatic Specificity: Are there specific lipases that preferentially hydrolyze TG(16:0/18:1/18:1), and what are the downstream consequences of the release of its specific fatty acid constituents?

Answering these questions will require the development of novel chemical biology tools and advanced imaging techniques to probe the function of this specific triglyceride with greater spatial and temporal resolution.

V. Conclusion

The triglyceride TG(16:0/18:1/18:1) is a fascinating example of how a seemingly simple lipid molecule can be intricately involved in a multitude of cellular processes and disease states. Moving forward, a deeper understanding of its molecular functions will undoubtedly open new avenues for therapeutic intervention in metabolic diseases and cancer. The methodologies outlined in this guide provide a robust framework for researchers and drug development professionals to further unravel the complexities of TG(16:0/18:1/18:1) biology.

References

  • Brettschneider, J. et al. Rapid Lipid Droplet Isolation Protocol Using a Well-established Organelle. Isolation Kit. J Vis Exp (2019). [Link]

  • Implications of lipid droplets in lung cancer: Associations with drug resistance (Review). Spandidos Publications. (2020). [Link]

  • Rapid Lipid Droplet Isolation Protocol Using a Well-established Organelle Isolation Kit. J. Vis. Exp. (2019). [Link]

  • Blaskovic, S., Blanc, M. & van der Goot, F. G. What does S-palmitoylation do to membrane proteins?. FEBS J. 280, 2766–2774 (2013). [Link]

  • Isolation of Lipid Droplets from Cells by Density Gradient Centrifugation. Curr. Protoc. Cell Biol. 75, 3.15.1-3.15.11 (2017). [Link]

  • Gorden, D. L. et al. Metabolomics and lipidomics in NAFLD: biomarkers and non-invasive diagnostic tests. Nat. Rev. Gastroenterol. Hepatol. 18, 837–852 (2021). [Link]

  • Cermelli, S. et al. The lipid-droplet proteome reveals that droplets are a protein-storage depot. Curr Biol 16, 1783-95 (2006). [Link]

  • Metabolomic Selection in the Progression of Type 2 Diabetes Mellitus: A Genetic Algorithm Approach. Metabolites 12, (2022). [Link]

  • Lipid Metabolite Biomarkers in Cardiovascular Disease: Discovery and Biomechanism Translation from Human Studies. Metabolites 11, (2021). [Link]

  • Isolating lipid droplets from multiple species. Nat. Protoc. 7, 1398–1407 (2012). [Link]

  • Isolation and Lipidomic Profiling of Neuronal Lipid Droplets. bioRxiv (2023). [Link]

  • Identifying Static and Kinetic Lipid Phenotypes by High Resolution UPLC–MS: Unraveling Diet-Induced Changes in Lipid Homeostasis by Coupling Metabolomics and Fluxomics. J. Proteome Res. 10, 4965–4976 (2011). [Link]

  • IsoSearch: An Untargeted and Unbiased Metabolite and Lipid Isotopomer Tracing Strategy from HR-LC-MS/MS Datasets. Metabolites 10, (2020). [Link]

  • Untargeted and Targeted Lipidomics Unveil Dynamic Lipid Metabolism Alterations in Type 2 Diabetes. Int. J. Mol. Sci. 25, (2024). [Link]

  • Exploring lipidomic profiles and their correlation with hormone receptor and HER2 status in breast cancer. Oncol. Lett. 28, 203 (2024). [Link]

  • Tracing lipid metabolism: the value of stable isotopes in. J. Endocrinol. 223, T1–T10 (2014). [Link]

  • Spatial single-cell isotope tracing reveals heterogeneity of de novo fatty acid synthesis in cancer. Nat. Metab. 4, 1546–1560 (2022). [Link]

  • Surface tension–driven sorting of human perilipins on lipid droplets. J. Cell Biol. 223, (2024). [Link]

  • Surface tension-driven sorting of human perilipins on lipid droplets. bioRxiv (2024). [Link]

  • Novel strategies for targeted lipidomics in complex biological systems. DuEPublico (2019). [Link]

  • Effects of dipalmitoylglycerol and fatty acids on membrane structure and protein kinase C activity. Biophys. J. 72, 2196–2206 (1997). [Link]

  • 1,3-Dioleoyl-2-palmitoyl-glycerol and 1-oleoyl-2-palmitoyl-3-linoleoyl-glycerol: Structure-function relationship, triacylglycerols preparation, nutrition value. Food Chem. 453, 139504 (2024). [Link]

  • Lipoprotein Lipidomics as a Frontier in Non-Alcoholic Fatty Liver. Metabolites 11, (2021). [Link]

  • TG 16:0/18:1(9Z)/18:1(9Z) [iso3]. LIPID MAPS Structure Database (LMSD). [Link]

  • Effects of 1,3-Dioleoyl-2-palmitoylglycerol on Intestine Structural and Functional Development in Early Life. Mol. Nutr. Food Res. e2400051 (2024). [Link]

  • IsoSearch: An Untargeted and Unbiased Metabolite and Lipid Isotopomer Tracing Strategy from HR-LC-MS/MS Datasets. Metabolites 10, (2020). [Link]

  • Exploring lipidomic profiles and their correlation with hormone receptor and HER2 status in breast cancer. Spandidos Publications. (2024). [Link]

  • Ceramide Complex Ameliorates Metabolically Driven Neutrophil Senescence by Regulating Apoptosis via the cGAS-STING Pathway. Int. J. Mol. Sci. 25, (2024). [Link]

  • Editorial: Effects of Membrane Lipids on Protein Function. Front. Cell Dev. Biol. 8, 616 (2020). [Link]

  • Pre-existing bilayer stresses modulate triglyceride accumulation in the ER versus lipid droplets. eLife 10, (2021). [Link]

  • Clinical dyslipidaemia is associated with changes in the lipid composition and inflammatory properties of apolipoprotein-B-containing lipoproteins from women with type 2 diabetes. Diabetologia 55, 2264–2274 (2012). [Link]

  • MS 2 spectrum for a TG standard TG (16:0/18:1/16:0) having m/z 850.7... ResearchGate. [Link]

  • 2-Arachidonoylglycerol: A signaling lipid with manifold actions in the brain. Prog. Lipid Res. 71, 1–17 (2018). [Link]

  • IsoSearch: An Untargeted and Unbiased Metabolite and Lipid Isotopomer Tracing Strategy from HR-LC-MS. Metabolites 10, (2020). [Link]

  • Biochemical Characterization of a Pseudomonas aeruginosa Phospholipase D. J. Biol. Chem. 290, 15006–15016 (2015). [Link]

Sources

Exploratory

A Comprehensive Technical Guide on TG(16:0/18:1/18:1) in Food Science Research

This guide provides an in-depth exploration of the triacylglycerol (TG) 1-palmitoyl-2,3-dioleoyl-glycerol, commonly designated as TG(16:0/18:1/18:1) or POO (where P stands for palmitic acid and O for oleic acid). As a si...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth exploration of the triacylglycerol (TG) 1-palmitoyl-2,3-dioleoyl-glycerol, commonly designated as TG(16:0/18:1/18:1) or POO (where P stands for palmitic acid and O for oleic acid). As a significant component of many natural fats and oils, understanding its unique physicochemical properties and physiological effects is paramount for researchers, food scientists, and professionals in drug development. This document will delve into its structure, analytical methodologies, impact on food quality, and role in human nutrition, grounded in authoritative scientific evidence.

Part 1: Foundational Understanding of TG(16:0/18:1/18:1)

Nomenclature and Chemical Structure

Triacylglycerols are the primary constituents of fats and oils, comprising a glycerol backbone esterified with three fatty acids. The notation TG(16:0/18:1/18:1) specifies the fatty acids attached to the glycerol molecule: one palmitic acid (16:0) and two oleic acids (18:1). The numbers indicate the carbon chain length and the number of double bonds, respectively. The specific stereochemistry, denoting the position of each fatty acid on the glycerol backbone (sn-1, sn-2, or sn-3), is crucial for its metabolic fate and physical behavior. In many natural fats like cocoa butter and olive oil, the structure is predominantly 1-palmitoyl-2,3-dioleoyl-glycerol (POO).

To visually represent this structure, the following diagram illustrates the glycerol backbone with the specified fatty acid chains.

TG_16_0_18_1_18_1_Structure cluster_FAs Fatty Acid Chains Glycerol Glycerol Backbone FA1 sn-1 Palmitic Acid (16:0) Glycerol->FA1 Ester Bond FA2 sn-2 Oleic Acid (18:1) Glycerol->FA2 Ester Bond FA3 sn-3 Oleic Acid (18:1) Glycerol->FA3 Ester Bond

Caption: Molecular structure of TG(16:0/18:1/18:1).

Natural Occurrence in Food Matrices

TG(16:0/18:1/18:1) is a prevalent triacylglycerol in a variety of natural fats and oils, significantly influencing their physical and nutritional properties. It is a major component of:

  • Cocoa butter: This fat is renowned for its unique melting behavior, which is critical for the texture of chocolate. TG(16:0/18:1/18:1) is one of the three major triacylglycerols in cocoa butter, alongside POP (1,3-dipalmitoyl-2-oleoyl-glycerol) and SOS (1,3-distearoyl-2-oleoyl-glycerol).

  • Olive oil: Particularly in virgin and extra virgin olive oils, TG(16:0/18:1/18:1) is a significant component, contributing to its overall fatty acid profile and stability.

  • Palm oil: As a widely consumed vegetable oil, palm oil and its fractions contain substantial amounts of this triacylglycerol.

  • Animal fats: It is also found in varying concentrations in lard and tallow.

The relative abundance of TG(16:0/18:1/18:1) in these sources is a key determinant of their application in the food industry.

Part 2: Physicochemical Properties and Their Impact on Food Quality

The specific arrangement of saturated (palmitic) and unsaturated (oleic) fatty acids in TG(16:0/18:1/18:1) imparts distinct physicochemical characteristics that are highly valued in food formulation.

Melting and Crystallization Behavior

The melting profile of a fat is a critical parameter for food texture, particularly in products like chocolate, margarine, and confectionery. TG(16:0/18:1/18:1) has a melting point that is intermediate between highly saturated and highly unsaturated fats. This contributes to the sharp melting behavior observed in fats like cocoa butter, providing the "melt-in-the-mouth" sensation.

The crystallization of fats occurs in different polymorphic forms (α, β', β), each with a unique stability and melting point. The presence of TG(16:0/18:1/18:1) influences the polymorphic behavior of the fat blend. For instance, in chocolate manufacturing, achieving the stable β-V polymorph of cocoa butter is essential for good snap, gloss, and resistance to fat bloom. The interactions between TG(16:0/18:1/18:1) and other TGs like POP and SOS are crucial in directing this crystallization process.

Oxidative Stability

The two oleic acid moieties in TG(16:0/18:1/18:1) contain double bonds that are susceptible to oxidation. Lipid oxidation is a major cause of food spoilage, leading to the development of off-flavors and odors (rancidity) and the degradation of nutritional quality. However, compared to polyunsaturated triacylglycerols (containing fatty acids with two or more double bonds), TG(16:0/18:1/18:1) exhibits relatively good oxidative stability. This makes it a desirable component in frying oils and other food products requiring a long shelf life. The rate of oxidation is influenced by factors such as the presence of antioxidants, exposure to light and heat, and the overall composition of the food matrix.

Part 3: Analytical Methodologies for Characterization and Quantification

Accurate identification and quantification of TG(16:0/18:1/18:1) in food samples are essential for quality control, product development, and nutritional labeling. A multi-step approach involving lipid extraction, separation, and detection is typically employed.

Lipid Extraction

The first step involves the extraction of total lipids from the food matrix. The choice of solvent system depends on the nature of the sample. A common and effective method is the Folch or Bligh-Dyer extraction, which uses a chloroform/methanol mixture to efficiently extract a broad range of lipids.

Chromatographic Separation and Quantification

Once extracted, the triacylglycerols are separated and quantified using chromatographic techniques.

  • High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is the most widely used technique for separating individual TG species. Separation is based on the partition number (PN), which is calculated as PN = CN - 2(DB), where CN is the total number of carbon atoms in the fatty acid chains and DB is the total number of double bonds. TGs with the same PN can often be further resolved based on the specific fatty acid composition. A UV or evaporative light scattering detector (ELSD) is commonly used for detection and quantification.

  • Gas Chromatography (GC): While GC is primarily used for analyzing fatty acid methyl esters (FAMEs) after transesterification of the TGs, high-temperature GC can be used for the direct analysis of intact triacylglycerols. This technique separates TGs based on their carbon number.

Mass Spectrometry (MS) for Structural Elucidation

Coupling chromatography with mass spectrometry (LC-MS or GC-MS) provides detailed structural information, including the molecular weight and the identity and position of the fatty acids on the glycerol backbone. Electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI) are common ionization techniques used for LC-MS analysis of triacylglycerols.

Detailed Experimental Protocol: Quantification of TG(16:0/18:1/18:1) in Olive Oil by RP-HPLC-ELSD

This protocol outlines a standard procedure for the quantitative analysis of TG(16:0/18:1/18:1).

1. Sample Preparation:

  • Homogenize the olive oil sample.
  • Accurately weigh approximately 50 mg of the oil into a 10 mL volumetric flask.
  • Dissolve the oil in n-hexane and make up to the mark.
  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC-ELSD Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
  • Mobile Phase: A gradient of acetonitrile and dichloromethane.
  • Gradient Program: A typical gradient would start with a high percentage of acetonitrile, gradually increasing the proportion of dichloromethane to elute the more nonpolar TGs.
  • Flow Rate: 1.0 mL/min.
  • Column Temperature: 30 °C.
  • Injection Volume: 20 µL.
  • ELSD Settings:
  • Nebulizer Temperature: 40 °C.
  • Evaporator Temperature: 60 °C.
  • Gas Flow (Nitrogen): 1.5 L/min.

3. Calibration and Quantification:

  • Prepare a series of standard solutions of authentic TG(16:0/18:1/18:1) of known concentrations.
  • Inject the standards and the sample solutions into the HPLC system.
  • Construct a calibration curve by plotting the peak area against the concentration of the standards.
  • Quantify the amount of TG(16:0/18:1/18:1) in the olive oil sample by interpolating its peak area on the calibration curve.

The following diagram illustrates the analytical workflow.

Analytical_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Homogenization Homogenize Food Sample Extraction Lipid Extraction (e.g., Folch) Homogenization->Extraction Filtration Filter Extract Extraction->Filtration HPLC RP-HPLC Separation Filtration->HPLC ELSD ELSD Detection HPLC->ELSD Peak_Integration Peak Integration ELSD->Peak_Integration Quantification Quantification via Calibration Curve Peak_Integration->Quantification

Caption: Workflow for TG(16:0/18:1/18:1) analysis.

Part 4: Significance in Food Processing and Formulation

The unique properties of TG(16:0/18:1/18:1) make it a key ingredient in various food applications.

Data Presentation: TG(16:0/18:1/18:1) Content in Various Fats and Oils

Fat/OilTypical TG(16:0/18:1/18:1) Content (%)Key Application
Cocoa Butter15-20Chocolate, Confectionery
Olive Oil10-25Culinary Oil, Dressings
Palm Oil8-12Margarine, Shortening, Frying
Lard5-10Baking, Frying

Note: These values are approximate and can vary depending on the origin, variety, and processing of the fat or oil.

Confectionery and Chocolate

In chocolate, the precise blend of TGs, including TG(16:0/18:1/18:1), is responsible for its desirable sensory attributes. The sharp melting profile ensures that the chocolate is solid at room temperature but melts smoothly in the mouth. Any alteration in the TG composition, for example, through the addition of other fats, can negatively impact the final product's quality, leading to issues like fat bloom.

Margarine and Spreads

In margarines and spreads, TG(16:0/18:1/18:1) contributes to the desired plasticity and mouthfeel. By blending fats rich in this TG with liquid oils, manufacturers can create products with a range of consistencies, from soft tub margarines to hard stick margarines for baking.

Part 5: Nutritional and Physiological Aspects

The consumption of different types of fatty acids has significant implications for human health. TG(16:0/18:1/18:1) contains both saturated (palmitic acid) and monounsaturated (oleic acid) fatty acids.

  • Palmitic Acid (16:0): As a saturated fatty acid, high intake of palmitic acid has been associated with increased levels of low-density lipoprotein (LDL) cholesterol, a risk factor for cardiovascular disease. However, the overall health effect of a triacylglycerol depends on the combination of all its constituent fatty acids and their positions on the glycerol backbone.

  • Oleic Acid (18:1): Oleic acid is a monounsaturated fatty acid that is a hallmark of the Mediterranean diet. It has been shown to have several health benefits, including improving blood lipid profiles (lowering LDL and maintaining or increasing high-density lipoprotein (HDL) cholesterol) and having anti-inflammatory properties.

The metabolic fate of TG(16:0/18:1/18:1) is influenced by the stereospecificity of the fatty acids. Pancreatic lipase, the primary enzyme for fat digestion, preferentially hydrolyzes fatty acids at the sn-1 and sn-3 positions. This means that in the case of POO, palmitic acid at the sn-1 position and one oleic acid at the sn-3 position are released as free fatty acids, while 2-oleoyl-glycerol is absorbed. The specific structure of dietary triacylglycerols can, therefore, influence the absorption and subsequent metabolic effects of their constituent fatty acids.

The following diagram illustrates the digestive fate of TG(16:0/18:1/18:1).

Digestion_Pathway TG TG(16:0/18:1/18:1) (POO) Lipase Pancreatic Lipase TG->Lipase Products Free Palmitic Acid (sn-1) 2-Oleoyl-glycerol (sn-2) Free Oleic Acid (sn-3) Lipase->Products

Caption: Enzymatic digestion of TG(16:0/18:1/18:1).

Conclusion

TG(16:0/18:1/18:1) is a triacylglycerol of significant interest in food science and nutrition. Its unique physicochemical properties, stemming from its specific fatty acid composition and structure, make it a crucial component in determining the texture, stability, and sensory characteristics of a wide range of food products. A thorough understanding of its behavior, coupled with robust analytical methods for its quantification, is essential for optimizing food processing, ensuring product quality, and evaluating the nutritional impact of dietary fats. Future research will likely continue to unravel the complex interactions of this and other triacylglycerols in food systems and their broader implications for human health.

References

  • Title: Comprehensive analysis of triacylglycerol in olive oil by liquid chromatography coupled to mass spectrometry. Source: PubMed Central URL: [Link]

  • Title: Triacylglycerol Composition of Palm Oil and Its Fractions Source: Journal of the American Oil Chemists' Society URL: [Link]

  • Title: Analysis of Triacylglycerols in Vegetable Oils by HPLC-MS Source: Agilent Technologies URL: [Link]

Protocols & Analytical Methods

Method

Application Note: High-Resolution Triglyceride Profiling via MTBE Extraction and RPLC-MS/MS

Abstract & Introduction Triglycerides (Triacylglycerols or TAGs) are not merely energy storage molecules; they serve as critical biomarkers for metabolic syndrome, cardiovascular disease, and lipotoxicity. Traditional cl...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Introduction

Triglycerides (Triacylglycerols or TAGs) are not merely energy storage molecules; they serve as critical biomarkers for metabolic syndrome, cardiovascular disease, and lipotoxicity. Traditional clinical assays measure "Total Triglycerides" via enzymatic hydrolysis, failing to distinguish between specific molecular species (e.g., TG 54:3 vs. TG 52:2).

This Application Note details a robust, high-throughput workflow for species-specific triglyceride profiling . We utilize the Matyash (MTBE) extraction method combined with Reverse-Phase Liquid Chromatography (RPLC) coupled to High-Resolution Mass Spectrometry (HRMS).

Key Advantages of this Workflow:

  • Safety & Automation: Replaces neurotoxic chloroform (Folch method) with Methyl tert-butyl ether (MTBE).[1]

  • Phase Physics: The lipid-rich MTBE layer floats above the aqueous phase, eliminating contamination risk during aspiration.

  • Adduct Control: Uses ammonium formate to force stable [M+NH4]+ adducts, simplifying spectral complexity.

Experimental Workflow Overview

The following diagram outlines the critical path from sample collection to data generation.

TAG_Workflow Sample Biological Sample (Plasma/Tissue) Extract MTBE Extraction (Matyash Method) Sample->Extract ISTD Internal Standard Spike (TG 15:0) ISTD->Extract Pre-extraction PhaseSep Phase Separation (Lipids in Upper Layer) Extract->PhaseSep LC RPLC Separation (C18 Column) PhaseSep->LC Dry & Reconstitute MS HRMS Detection (Positive Mode) LC->MS Ammonium Adducts Data Data Processing (Species ID & Quant) MS->Data

Figure 1: End-to-end workflow for triglyceride profiling, emphasizing the critical internal standard spike prior to extraction.

Protocol 1: Lipid Extraction (Matyash Method)

Scientific Rationale

While the Folch method (Chloroform/Methanol) is the historical gold standard, the lipid phase settles at the bottom, requiring the pipette to pass through the aqueous debris layer. We utilize the Matyash method [1], where the lipid-rich MTBE phase forms the upper layer , significantly improving recovery reproducibility and enabling automation.[1][2]

Reagents
  • Extraction Solvent: Methyl tert-butyl ether (MTBE).[1][2][3][4]

  • Co-solvent: Methanol (MeOH), LC-MS Grade.

  • Internal Standard (ISTD): TG 15:0/15:0/15:0 (Tripentadecanoin) or TG d5-17:0/17:0/17:0. Note: Endogenous TAGs usually possess even-chain fatty acids; odd-chain standards prevent isobaric overlap.

Step-by-Step Procedure
  • Sample Aliquot: Transfer 20 µL of plasma (or 10 mg homogenized tissue) into a 2 mL glass centrifuge tube (Teflon-lined cap).

  • ISTD Spike: Add 10 µL of ISTD mixture (10 µg/mL in MeOH/CHCl3). Crucial: Spike before extraction to account for recovery losses.

  • Solvent Addition: Add 225 µL of ice-cold Methanol . Vortex for 10 seconds.[1]

  • MTBE Addition: Add 750 µL of MTBE .

  • Incubation: Incubate at 4°C for 1 hour on an orbital shaker (to precipitate proteins).

  • Phase Induction: Add 188 µL of MS-grade Water . Vortex immediately for 20 seconds.

  • Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Collection: The system separates into two phases. Carefully transfer 600 µL of the Upper (Organic) Phase to a fresh vial.

    • Self-Validation Check: The upper phase should be clear. If cloudy, re-centrifuge.

  • Drying: Evaporate to dryness under a gentle stream of Nitrogen (N2) or SpeedVac (30°C).

  • Reconstitution: Reconstitute in 100 µL of IPA/ACN/Water (65:30:5).

Protocol 2: LC-MS/MS Acquisition

Scientific Rationale

Triglycerides are neutral, hydrophobic lipids. We use Reverse Phase (C18) chromatography.[5] Separation is governed by the Equivalent Carbon Number (ECN) rule:


, where CN is carbon number and DB is double bond count.[6]

Adduct Engineering: TAGs do not ionize well with protons ([M+H]+). They prefer Sodium ([M+Na]+) or Ammonium ([M+NH4]+). Sodium adducts are stable but fragment poorly. We add Ammonium Formate to the mobile phase to force the formation of [M+NH4]+ ions, which generate informative diacylglycerol (DAG) fragments upon MS/MS [2].

LC Conditions
  • System: UHPLC (e.g., Vanquish, Acquity, or 1290 Infinity).

  • Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent.

  • Temperature: 55°C (Higher temp improves peak shape for saturated TAGs).

  • Mobile Phase A: ACN:Water (60:40) + 10 mM Ammonium Formate + 0.1% Formic Acid.[7][8]

  • Mobile Phase B: IPA:ACN (90:10) + 10 mM Ammonium Formate + 0.1% Formic Acid.[7][8][9]

Gradient Table
Time (min)% BFlow Rate (mL/min)Phase Description
0.00400.40Initial Loading
2.00430.40Elution of short-chain TAGs
12.00990.40Elution of very long-chain TAGs
14.00990.40Column Wash (Critical to prevent carryover)
14.10400.40Re-equilibration
16.00400.40Ready for next injection
MS Settings (Q-TOF / Orbitrap)
  • Ionization: ESI Positive (+)[7]

  • Mass Range: m/z 200 – 1200

  • Source Temp: 300°C (TAGs require high heat for desolvation).

  • Acquisition Mode: Data Dependent Acquisition (DDA) for identification; MRM for quantitation on Triple Quads.

Data Processing & Logic

Identification Logic (The ECN Rule)

In RPLC, lipids elute in order of increasing ECN.

  • Example: TG 52:2 (CN=52, DB=2) -> ECN = 48.

  • Example: TG 50:1 (CN=50, DB=1) -> ECN = 48.

  • Challenge: These are "critical pairs" that may co-elute.

  • Solution: High-Resolution MS distinguishes them by exact mass (TG 52:2 = 858.7914, TG 50:1 = 832.7758).

The following diagram illustrates the decision logic for identifying lipid species.

Data_Logic RawData Raw LC-MS Data FeatureDet Feature Detection (m/z, RT) RawData->FeatureDet AdductFilt Adduct Filter Select [M+NH4]+ FeatureDet->AdductFilt Remove Na+ adducts MS2_Frag MS/MS Fragmentation Neutral Loss of Fatty Acid AdductFilt->MS2_Frag ID Species Identification (e.g., TG 16:0_18:1_18:1) MS2_Frag->ID Match Fatty Acid Fragments

Figure 2: Data processing logic flow. Note the critical step of filtering for Ammonium adducts to ensure accurate quantification.

Validation & Quality Control (Trustworthiness)

To ensure this protocol is a "self-validating system," implement the following:

  • System Suitability Test (SST): Inject a commercial lipid mix (e.g., Avanti Splash Lipidomix) before any samples.

    • Criteria: Retention time deviation < 0.1 min; Intensity RSD < 15%.

  • Pooled QC: Create a pool of all subject samples. Inject this pool every 10 samples.

    • Criteria: Coefficient of Variation (CV) for endogenous TAGs must be < 20%.

  • Blank Check: Inject a solvent blank after the highest concentration standard.

    • Criteria: Carryover must be < 0.1% (TAGs are notoriously "sticky" in LC systems).

References

  • Matyash, V., et al. (2008). Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics.[2] Journal of Lipid Research, 49(5), 1137–1146.

  • Cajka, T., & Fiehn, O. (2014). Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends in Analytical Chemistry, 61, 192–206.

  • Bowden, J. A., et al. (2017). Harmonizing lipidomics: NIST interlaboratory comparison exercise for lipidomics using SRM 1950.[10] Journal of Lipid Research, 58(12), 2275–2288.

  • Bligh, E. G., & Dyer, W. J. (1959). A rapid method of total lipid extraction and purification. Canadian Journal of Biochemistry and Physiology, 37(8), 911–917.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Guide: Troubleshooting TG(16:0/18:1/18:1) Analysis

Department: Lipidomics Application Support Document ID: TS-LIPID-TG52-2 Tier: Level 3 (Advanced Method Development) Introduction This guide addresses the specific challenges in detecting, identifying, and quantifying TG(...

Author: BenchChem Technical Support Team. Date: February 2026

Department: Lipidomics Application Support Document ID: TS-LIPID-TG52-2 Tier: Level 3 (Advanced Method Development)

Introduction

This guide addresses the specific challenges in detecting, identifying, and quantifying TG(16:0/18:1/18:1) (1-palmitoyl-2,3-dioleoyl-glycerol and its regioisomers) using LC-MS/MS. This molecule, often denoted as TG 52:2 , presents a "perfect storm" of analytical difficulties:

  • Isobaric Interference: It shares a nominal mass with multiple other species (e.g., TG 18:0/18:1/16:1).

  • Isomerism: Distinguishing the position of the Palmitic acid (sn-1 vs. sn-2) requires precise fragmentation analysis.

  • Ionization Competition: Triglycerides (TGs) are neutral lipids that rely heavily on adduct formation for detection.

Module 1: Pre-Analytical & Chromatography (The "Front End")

Q: My standard is dissolving, but I see poor peak shape or no signal. What is happening?

A: You are likely experiencing "Solubility Mismatch" or "Lipid Carryover."

TGs are highly lipophilic. If your sample solvent is too weak (high water content) compared to the mobile phase, the TGs will precipitate in the lines or column head. Conversely, if the solvent is too strong (100% Chloroform), you will get peak broadening/splitting due to strong solvent effects.

Troubleshooting Protocol:

  • Reconstitution Solvent: Do not use 100% Methanol. Use IPA:MeOH (1:1) or Butanol:MeOH .

  • Needle Wash: TGs are "sticky." Implement a dual-wash cycle:

    • Wash 1 (Organic): IPA:Acetonitrile:Acetone (45:45:10) – dissolves the lipid.

    • Wash 2 (Aqueous): Water:MeOH (90:10) – removes salts/buffers.

Q: I cannot separate TG(16:0/18:1/18:1) from other TG 52:2 isomers. Is my C18 column failed?

A: No, but a C18 column may be insufficient for isomeric resolution.

Standard C18 columns separate based on hydrophobicity (Carbon number) and number of double bonds. They often co-elute positional isomers (e.g., OPO vs. OOP). For strict isomer separation, you require Shape Selectivity .

Recommendation: Switch to a C30 Stationary Phase . The C30 alkyl chains are longer and more ordered, allowing them to discriminate between the "kinked" shapes of different acyl chain arrangements better than C18.

Chromatography Comparison Table:

FeatureC18 ColumnC30 Column
Primary Separation Hydrophobicity (Carbon Count)Hydrophobicity + Shape Selectivity
Isomer Resolution Poor (Co-elution common)High (Resolves positional isomers)
Run Time Faster (10-15 min)Slower (20-40 min)
Typical Mobile Phase ACN / IPAACN / IPA / Water

Module 2: Ionization & Adduct Physics (The "Source")

Q: I see a strong peak at m/z 881.7, but it won't fragment. Why?

A: You are detecting the Sodium Adduct [M+Na]+, which is a "dead-end" for structural ID.

TGs do not have an acidic/basic group to easily protonate [M+H]+ or deprotonate [M-H]-. They ionize by clustering with salts.

  • [M+Na]+ (m/z ~881.7): Very stable structure. The sodium binds tightly to the glycerol oxygens. It requires immense energy to fragment, and when it does, it shatters unproductively.

  • [M+NH4]+ (m/z 876.8): The Ammonium adduct is labile. Upon collision (CID), it easily loses ammonia (NH3) and a fatty acid, yielding diagnostic Diacylglycerol (DAG) ions.

The Fix: You must force the system to favor Ammonium adducts.

  • Mobile Phase Additive: Add 10mM Ammonium Formate to both Mobile Phase A and B.

  • Desolvation: Ensure source temperature is adequate (>350°C) to prevent clustering, but not so high it degrades the labile ammonium adduct before it enters the quad.

Visualizing the Workflow

LipidWorkflow Sample Lipid Extract LC LC Separation (C30 Preferred) Sample->LC ESI ESI Source (+10mM NH4 Formate) LC->ESI Adducts Adduct Formation ESI->Adducts Na_Path [M+Na]+ (Stable, No Frag) Adducts->Na_Path No Buffer NH4_Path [M+NH4]+ (Labile, Diagnostic) Adducts->NH4_Path With NH4+ ID Isomer ID (DAG Fragment Analysis) Na_Path->ID Fails MS2 MS/MS Fragmentation NH4_Path->MS2 MS2->ID

Figure 1: Critical workflow for TG analysis. Note the divergence at "Adduct Formation"—success depends on forcing the Ammonium path.

Module 3: Structural Elucidation (The "Analyzer")

Q: How do I confirm it is TG(16:0/18:1/18:1) and not TG(16:1/18:0/18:1)?

A: You must analyze the "Neutral Loss" pattern in the MS/MS spectrum.

The ammonium adduct (m/z 876.8) will lose Ammonia (-17) and then lose one of the three fatty acids (as a neutral carboxylic acid) to form a DAG+ product ion.

The Math of Fragmentation:

  • Precursor: [M+NH4]+ = 876.8[1]

  • Loss A (Palmitic 16:0): Loss of ~256 Da.

    • Resulting DAG+: [18:1/18:1]+.

    • Expected m/z: 876.8 - 17 - 256 = 603.5

  • Loss B (Oleic 18:1): Loss of ~282 Da.

    • Resulting DAG+: [16:0/18:1]+.

    • Expected m/z: 876.8 - 17 - 282 = 577.5

Interpretation:

  • If you see only 603.5 and 577.5, you have TG(16:0/18:1/18:1).

  • If you see a peak at 575.5 (Loss of 18:0 from a 16:1/18:0/18:1 species), you have an isobaric interference.

Q: Can I distinguish sn-1 (16:0/18:1/18:1) from sn-2 (18:1/16:0/18:1)?

A: Yes, but it is semi-quantitative without standards.

In ESI-MS/MS, the fatty acid at the sn-2 position is energetically harder to cleave off than the sn-1 or sn-3 positions.

  • Isomer A (16:0 at sn-1/3): Loss of 16:0 is easy. The [18:1/18:1]+ DAG peak (m/z 603.5) will be strong .

  • Isomer B (16:0 at sn-2): Loss of 16:0 is hard. The [18:1/18:1]+ DAG peak (m/z 603.5) will be weaker relative to the [16:0/18:1]+ peak.

Fragmentation Logic Diagram

Fragmentation cluster_losses Neutral Losses (NL) Precursor Precursor [M+NH4]+ m/z 876.8 NL_160 NL Palmitic (16:0) (-273 Da w/ NH3) Precursor->NL_160 NL_181 NL Oleic (18:1) (-299 Da w/ NH3) Precursor->NL_181 DAG_OO DAG Product Ion [18:1/18:1]+ m/z 603.5 NL_160->DAG_OO Confirms 16:0 presence DAG_PO DAG Product Ion [16:0/18:1]+ m/z 577.5 NL_181->DAG_PO Confirms 18:1 presence

Figure 2: Fragmentation pathway for TG(16:0/18:1/18:1). The ratio of m/z 603.5 to 577.5 aids in sn-position determination.

Module 4: Quantification & Validation

Q: My calibration curve is non-linear. Why?

A: Dynamic Range Saturation or Isotopic Overlap.

  • Type II Isotopic Effect: TGs have high carbon counts (~55 carbons). The C13 isotopic envelope is massive. The M+2 isotope of a lighter TG can overlap with the monoisotopic peak of a heavier TG if they co-elute.

    • Solution: Use High-Resolution MS (Orbitrap/Q-TOF) with narrow extraction windows (<5ppm), or ensure chromatographic separation (C30).

  • Internal Standard Selection: You cannot use a generic "TG Mix." You need a deuterated standard that mimics the lipophilicity of your target.

    • Recommended IS:TG(15:0/18:1-d7/15:0) . It elutes near your target but has a distinct mass shift.

Summary of Validated Transitions (for Triple Quad):

SpeciesPrecursor (m/z)Product (m/z)Collision Energy (V)Note
TG 52:2 [M+NH4]+ 876.8603.525-35Quantifier (Loss of 16:0)
TG 52:2 [M+NH4]+ 876.8577.525-35Qualifier (Loss of 18:1)
IS (d5-TG) [Calc. Mass][Calc. Frag]25-35Match CE to target

References

  • LIPID MAPS® Structure Database. Triglyceride Fragmentation Patterns and Nomenclature. Available at: [Link]

  • ResearchGate (Review). Analysis of triacylglycerol and phospholipid sn-positional isomers by liquid chromatographic and mass spectrometric methodologies. (Detailed discussion on sn-1 vs sn-2 fragmentation logic). Available at: [Link]

  • Avanti Polar Lipids. Splash™ Lipidomix™ Mass Spec Standard. (Source for deuterated internal standards). Available at: [Link]

Sources

Optimization

overcoming ionization suppression in triglyceride lipidomics

Topic: Overcoming Ionization Suppression in Triglyceride (TG) Analysis Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Scope: Troubleshooting ESI suppression, optimizing adduct formation, a...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Overcoming Ionization Suppression in Triglyceride (TG) Analysis

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Scope: Troubleshooting ESI suppression, optimizing adduct formation, and validating quantitative accuracy in LC-MS/MS lipidomics.

Introduction: The "Invisible" Barrier

In triglyceride (TG) lipidomics, ionization suppression is the primary cause of poor sensitivity and non-linear quantification. Unlike polar lipids (Phosphatidylcholines - PCs), TGs are neutral. They possess no acidic or basic groups to easily accept or donate protons. They rely entirely on cation coordination (adduct formation) to be seen by the mass spectrometer.

When highly ionizable contaminants (like phospholipids) co-elute, they monopolize the available charge on the ESI droplet surface, rendering TGs invisible. This guide provides the protocols to strip away these interferences and force TGs into the gas phase.

Module 1: Sample Preparation (The Root Cause)

User Question: "I am analyzing plasma TGs. My recovery is good, but my MS signal is 10x lower than my neat standards. Why?"

Diagnosis: You are likely experiencing Matrix Effects (ME) caused by phospholipids (PLs). PLs are "ionization bullies"—they are surface-active and pre-charged (e.g., Choline headgroup), preventing neutral TGs from reaching the droplet surface for desorption.

Solution A: The Matyash Method (MTBE Extraction)

Do not use Folch (Chloroform/Methanol) for high-throughput TG workflows. The lipid layer is at the bottom, forcing you to pipette through the protein/matrix layer, which re-introduces contaminants. Use Methyl-tert-butyl ether (MTBE).[1][2][3][4][5]

Protocol: MTBE Extraction for Plasma

  • Aliquot: 20 µL Plasma into a glass tube.

  • Precipitate: Add 150 µL Methanol (MeOH) (ice cold). Vortex 10s.

  • Extract: Add 500 µL MTBE . Vortex 10s. Shake/incubate 1 hr at 4°C.

  • Phase Break: Add 125 µL MS-grade Water . Vortex 10s.

  • Centrifuge: 1000 x g for 10 min.

  • Collect: The Upper Phase (Organic/MTBE) contains TGs. Transfer to a clean vial.

  • Dry & Reconstitute: Evaporate under

    
    . Reconstitute in MeOH:Toluene (9:1) or Isopropanol:ACN.
    
Solution B: Phospholipid Removal (PLR) Plates

For persistent suppression, standard LLE is insufficient. Use PLR plates (e.g., Ostro, Phree, HybridSPE). These use Lewis Acid/Base interactions (Zirconia-coated silica) to selectively bind the phosphate group of PLs while letting neutral TGs pass through.

Workflow Visualization (Sample Prep Decision Tree):

SamplePrep Start Sample Matrix Check High PL Content? (Plasma/Tissue) Start->Check MTBE MTBE Extraction (Matyash Method) Check->MTBE No/Low PLR PL Removal Plate (Zirconia/Lewis Acid) Check->PLR Yes (High Suppression) Result1 Upper Layer: TGs Enriched MTBE->Result1 Result2 Flow Through: PL-Free TGs PLR->Result2 MS LC-MS Injection Result1->MS Result2->MS

Caption: Decision tree for selecting MTBE extraction vs. Phospholipid Removal (PLR) plates based on matrix complexity.

Module 2: Chromatography & Mobile Phase (The Filter)

User Question: "My TGs are splitting into multiple peaks with the same retention time (M+Na, M+K, M+NH4). How do I consolidate the signal?"

Diagnosis: You are suffering from Adduct Dilution . TGs love Sodium (


). If your mobile phase lacks a strong cation donor, TGs will scavenge trace 

from glassware, splitting your signal across multiple channels and lowering sensitivity.
The Fix: Ammonium Formate Buffering

You must "swamp" the system with Ammonium (


) to force a single, consistent adduct: 

.

Recommended Mobile Phase System:

  • Mobile Phase A: 60:40 ACN:H2O + 10 mM Ammonium Formate + 0.1% Formic Acid.

  • Mobile Phase B: 90:10 IPA:ACN + 10 mM Ammonium Formate + 0.1% Formic Acid.

Why Formate? Ammonium Acetate is often used in negative mode, but Formate generally provides better ionization efficiency for neutral lipids in positive mode ESI.

Data: Impact of Mobile Phase Additives on TG Signal

Additive (10mM)Primary AdductSignal IntensityStabilityRecommendation
None

Low (Split signal)Poor (Variable Na+)❌ Avoid
Ammonium Acetate

ModerateGood⚠️ Acceptable
Ammonium Formate

High Excellent Standard
Acetic Acid only

(Rare)
Very LowPoor❌ Avoid
Module 3: Mass Spectrometry (The Detector)

User Question: "How do I prove that suppression is happening in my specific retention time window?"

Diagnosis: You need to visualize the "Suppression Zone."[6][7] Phospholipids often elute late, overlapping with TGs on C18 columns.

Protocol: Post-Column Infusion (The "Matrix Profile")

This experiment maps where the matrix kills your signal.

  • Setup:

    • Pump A/B: Delivers your standard LC gradient (injecting a Blank Plasma Extract).

    • Syringe Pump: Infuses a constant flow of a TG Standard (e.g., TG 18:1/18:1/18:1-d5) directly into the source, mixing with the LC flow via a T-piece.

  • Acquisition: Monitor the MRM of the infused standard.

  • Analysis:

    • The baseline should be flat and high.

    • Dips in the baseline indicate elution of suppressing matrix components.

    • If TGs elute during a "Dip," you must change your gradient or column.

Visualizing the Mechanism of Suppression:

SuppressionMechanism Droplet ESI Droplet Surface PL Phospholipids (PL) (High Surface Activity) PL->Droplet Monopolizes Surface MS_Inlet Mass Spec Inlet PL->MS_Inlet High Signal TG Triglycerides (TG) (Neutral/Hydrophobic) TG->Droplet Trapped in Center TG->MS_Inlet Suppressed Signal Charge Available Charge (H+/NH4+) Charge->PL Preferential Ionization Charge->TG Blocked

Caption: Mechanism of suppression: Surface-active phospholipids (PL) crowd the ESI droplet surface, preventing neutral triglycerides (TG) from accessing charge and desorbing.

Module 4: Validation & Calculations

User Question: "How do I calculate the exact extent of the suppression?"

Standard: You must calculate the Matrix Factor (MF) .

Formula:



  • MF = 1: No suppression.

  • MF < 1: Ionization Suppression (e.g., 0.6 = 40% signal loss).

  • MF > 1: Ionization Enhancement.

Internal Standard (IS) Correction: To validate your method, calculate the IS-Normalized Matrix Factor :



  • If

    
     is close to 1.0, your Internal Standard is successfully compensating for the suppression. This is why using Deuterated TGs (e.g., TG 50:0-d5)  is non-negotiable.
    
References
  • Matyash, V., et al. (2008). Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics. Journal of Lipid Research.

  • Cajka, T., & Fiehn, O. (2014). Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends in Analytical Chemistry.

  • Murphy, R. C., & Axelsen, P. H. (2011). Mass spectrometric analysis of lipids. Mass Spectrometry Reviews.

  • Enke, C. G. (1997). A predictive model for matrix effects in electrospray ionization. Analytical Chemistry.

  • Stübiger, G., et al. (2016). Analysis of oxidized phospholipids by MALDI mass spectrometry using 6-aza-2-thiothymine (ATT) as matrix. Scientific Reports. (Demonstrates matrix interference mechanisms).

Sources

Optimization

Technical Support Center: Purification of Synthetic 3-(Hexadecyloxy)propane-1,2-diyl dioleate

Welcome to the technical support center for the purification of synthetic 3-(hexadecyloxy)propane-1,2-diyl dioleate. This guide is designed for researchers, scientists, and drug development professionals to provide in-de...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of synthetic 3-(hexadecyloxy)propane-1,2-diyl dioleate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to navigate the challenges encountered during the purification of this ether lipid. Our focus is on providing practical, field-proven insights rooted in scientific principles to ensure the successful isolation of a high-purity final product.

Introduction to the Purification Challenge

The synthesis of 3-(hexadecyloxy)propane-1,2-diyl dioleate, a structural analog of triglycerides, can yield a mixture of the desired product along with unreacted starting materials and side products. The primary purification challenge lies in the separation of these structurally similar, non-polar compounds. This guide will focus on the most common purification techniques: flash column chromatography and recrystallization.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude reaction mixture?

A1: The impurity profile of your crude product will largely depend on the synthetic route employed. However, common impurities to anticipate include:

  • Unreacted Starting Materials: This can include 3-(hexadecyloxy)propane-1,2-diol and oleic acid (or its activated form, such as an acyl chloride or anhydride).

  • Mono-oleate Species: Incomplete esterification can result in the presence of 3-(hexadecyloxy)-2-hydroxypropan-1-yl oleate and 3-(hexadecyloxy)-1-hydroxypropan-2-yl oleate.

  • Positional Isomers: Depending on the synthetic strategy, minor amounts of 2-(hexadecyloxy)propane-1,3-diyl dioleate could be formed.

  • Hydrolysis Products: The ester bonds are susceptible to hydrolysis, which can occur during workup or purification if acidic or basic conditions are not carefully controlled. This would regenerate the diol and oleic acid.[1]

Q2: How can I effectively monitor the progress of my purification?

A2: Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring your purification. Due to the non-polar nature of the target compound and its likely impurities, a normal-phase silica gel TLC plate is recommended. A mobile phase consisting of a mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a slightly more polar solvent (e.g., diethyl ether or ethyl acetate) will be effective. A good starting point for the solvent system is a 9:1 or 8:2 mixture of hexane:ethyl acetate.

For visualization, iodine vapor is a simple and effective method for lipids. The plate is placed in a chamber containing a few crystals of iodine; the iodine vapor will stain the lipid spots, typically appearing as brown spots.

Q3: My compound appears as a streak rather than a distinct spot on the TLC plate. What could be the cause?

A3: Streaking on a TLC plate can be attributed to several factors:

  • Overloading: Applying too much of the sample to the TLC plate is a common cause. Try spotting a more dilute solution.

  • Inappropriate Solvent System: If the solvent system is too polar, the compound may travel with the solvent front. Conversely, if it's not polar enough, it may not move from the baseline. A gradient of solvent systems should be tested to find the optimal separation.

  • Acidic or Basic Nature of the Compound: While 3-(hexadecyloxy)propane-1,2-diyl dioleate is neutral, the presence of acidic impurities like oleic acid can cause streaking. Adding a small amount of acetic acid to the developing solvent can sometimes resolve this.

Troubleshooting Purification by Flash Column Chromatography

Flash column chromatography on silica gel is the most common method for purifying 3-(hexadecyloxy)propane-1,2-diyl dioleate. The separation is based on the polarity of the compounds, with the least polar compounds eluting first.

Problem 1: Poor separation of the desired product from a close-running impurity.

Possible Causes & Solutions:

  • Inappropriate Solvent System: The polarity of the eluent may not be optimal.

    • Solution: A shallow gradient of a polar modifier in a non-polar solvent is recommended. Start with a low percentage of diethyl ether or ethyl acetate in hexane or petroleum ether (e.g., 1-2%) and gradually increase the polarity (e.g., up to 10-15%). This will allow for the separation of compounds with very similar polarities.

  • Column Overloading: Exceeding the capacity of the column will lead to broad peaks and poor separation.

    • Solution: As a rule of thumb, use a sample-to-silica ratio of 1:50 to 1:100 by weight.

  • Improper Column Packing: Channels or cracks in the silica bed will result in a non-uniform flow of the mobile phase and poor separation.

    • Solution: Ensure the silica gel is packed as a uniform slurry and is not allowed to run dry.

Problem 2: The product is not eluting from the column.

Possible Causes & Solutions:

  • Solvent Polarity is Too Low: The eluent may not be strong enough to displace the compound from the silica gel.

    • Solution: Gradually increase the polarity of the mobile phase. If you have reached a high percentage of the polar solvent with no success, a different, more polar solvent system may be required.

  • Compound Decomposition on Silica: Although less common for this type of molecule, highly sensitive compounds can degrade on acidic silica gel.

    • Solution: A quick stability test on a TLC plate can be performed. Spot the compound and let the plate sit for an hour before eluting to see if degradation occurs. If decomposition is observed, consider using deactivated silica gel (e.g., treated with triethylamine) or an alternative stationary phase like alumina.

Problem 3: The collected fractions are contaminated with an unknown substance.

Possible Causes & Solutions:

  • Leaching from Plasticware: Phthalates and other plasticizers can leach from plastic containers and tubing when using organic solvents.

    • Solution: Use glass and Teflon components wherever possible.

  • Contaminated Solvents: Impurities in the solvents can co-elute with your product.

    • Solution: Use high-purity, HPLC-grade solvents.

Experimental Protocol: Flash Column Chromatography

This protocol provides a general guideline for the purification of approximately 1 gram of crude 3-(hexadecyloxy)propane-1,2-diyl dioleate.

Materials:

  • Glass chromatography column (e.g., 40-60 mm diameter)

  • Silica gel (60 Å, 230-400 mesh)

  • HPLC-grade solvents: Hexane, Ethyl Acetate

  • Collection tubes

  • TLC plates (silica gel 60 F254)

  • Iodine chamber for TLC visualization

Procedure:

  • TLC Analysis of Crude Material: Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate) and spot it on a TLC plate. Elute with a solvent system of 9:1 Hexane:Ethyl Acetate. Visualize with iodine to identify the spots corresponding to the product and impurities. The target product, being analogous to a triglyceride, should be one of the least polar spots.

  • Column Packing:

    • Prepare a slurry of silica gel in hexane (approximately 100 g of silica for 1 g of crude product).

    • Pour the slurry into the column and allow the silica to settle, ensuring a flat, even bed.

    • Drain the excess solvent until the solvent level is just at the top of the silica bed. Do not let the column run dry.

  • Sample Loading:

    • Dissolve the crude product in a minimal amount of a non-polar solvent like hexane or dichloromethane.

    • Carefully apply the sample to the top of the silica bed.

    • Drain the solvent until the sample is absorbed onto the silica.

  • Elution:

    • Begin eluting with 100% hexane, collecting fractions.

    • Gradually increase the polarity of the mobile phase by adding ethyl acetate. A suggested gradient is as follows:

      • 2% Ethyl Acetate in Hexane

      • 5% Ethyl Acetate in Hexane

      • 10% Ethyl Acetate in Hexane

    • Collect fractions of a consistent volume (e.g., 20-25 mL).

  • Fraction Analysis:

    • Monitor the collected fractions by TLC. Spot every few fractions on a TLC plate and elute with the same solvent system used for the initial analysis.

    • Combine the fractions that contain the pure product.

  • Solvent Removal:

    • Evaporate the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 3-(hexadecyloxy)propane-1,2-diyl dioleate.

Troubleshooting Recrystallization

Recrystallization is an alternative or complementary purification technique, particularly useful for removing minor impurities after chromatography. The key is to find a solvent or solvent system in which the compound is soluble at high temperatures but poorly soluble at low temperatures.

Problem: The compound "oils out" instead of forming crystals.

Possible Cause & Solution:

  • The boiling point of the solvent is higher than the melting point of the compound: The compound is melting before it dissolves.

    • Solution: Choose a lower-boiling point solvent.

  • The solution is supersaturated: The concentration of the solute is too high.

    • Solution: Add more solvent to the hot mixture until the oil dissolves, then allow it to cool slowly.[2]

Problem: No crystals form upon cooling.

Possible Cause & Solution:

  • The solution is not saturated: Too much solvent was used.

    • Solution: Evaporate some of the solvent to concentrate the solution and then try cooling again.

  • The compound is highly soluble in the chosen solvent even at low temperatures.

    • Solution: Try a different solvent in which the compound is less soluble, or use a two-solvent system. For a non-polar compound like this, a good starting point for a two-solvent system would be dissolving it in a good solvent like dichloromethane or diethyl ether and then slowly adding a poor solvent like methanol or acetonitrile until the solution becomes cloudy, then heating to clarify and cooling slowly.

  • Nucleation is not occurring.

    • Solution: Scratch the inside of the flask with a glass rod just below the surface of the liquid to create nucleation sites. Adding a seed crystal of the pure compound, if available, can also induce crystallization.[2]

Data Summary Table

Purification TechniqueAdvantagesDisadvantagesTypical Purity Achieved
Flash Column Chromatography High resolution for separating closely related compounds. Applicable to a wide range of polarities.Can be time-consuming and requires larger volumes of solvent. Potential for sample decomposition on the stationary phase.>98%
Recrystallization Simple, cost-effective, and can yield very high purity for the final product.Finding a suitable solvent can be challenging. Not effective for removing impurities with similar solubility profiles.>99% (if successful)

Workflow Diagram

Purification_Workflow Crude Crude Product TLC TLC Analysis (e.g., 9:1 Hexane:EtOAc) Crude->TLC Chromatography Flash Column Chromatography (Silica Gel, Hexane/EtOAc Gradient) TLC->Chromatography Optimize Separation Fractions Collect & Analyze Fractions (TLC) Chromatography->Fractions Combine Combine Pure Fractions Fractions->Combine Identify Pure Fractions Evaporate Solvent Evaporation Combine->Evaporate Pure_Product Purified Product Evaporate->Pure_Product Recrystallization Optional: Recrystallization Pure_Product->Recrystallization For higher purity Final_Product High-Purity Product Pure_Product->Final_Product If purity is sufficient Recrystallization->Final_Product

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: 3-(Hexadecyloxy)propane-1,2-diyl Dioleate vs. Standard Lipid Analogues

Executive Summary 3-(Hexadecyloxy)propane-1,2-diyl dioleate (CAS: 61616-00-0) is a neutral ether lipid, specifically an alkyl-diacyl glycerol.[1] Structurally, it mimics a triglyceride (TG) but replaces the ester bond at...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

3-(Hexadecyloxy)propane-1,2-diyl dioleate (CAS: 61616-00-0) is a neutral ether lipid, specifically an alkyl-diacyl glycerol.[1] Structurally, it mimics a triglyceride (TG) but replaces the ester bond at the sn-1 position with an ether linkage to a hexadecyl (cetyl) chain.

This unique structural modification renders the sn-1 position resistant to hydrolytic cleavage by lipases (e.g., pancreatic lipase, lipoprotein lipase), which typically target the sn-1 and sn-3 ester bonds of triglycerides. Consequently, this compound is a critical tool for metabolic tracing , allowing researchers to decouple lipid uptake from hydrolysis, and is emerging as a stabilizing component in Lipid Nanoparticles (LNPs) for mRNA delivery.

This guide compares 3-(Hexadecyloxy)propane-1,2-diyl dioleate with its primary research alternatives: Triolein (the metabolizable control) and DSPC (the structural standard for LNPs).

Part 1: Detailed Comparison of Lipid Analogues

The Stable Mimic: 3-(Hexadecyloxy)propane-1,2-diyl dioleate[2]
  • Class: Neutral Ether Lipid (Alkyl-Diacyl Glycerol).

  • Primary Mechanism: Mimics the physicochemical properties of triglycerides (hydrophobicity, packing) but resists sn-1 hydrolysis.

  • Key Application:

    • Metabolic Research: Tracing the absorption and transport of the glycerol backbone intact, independent of fatty acid reacylation.

    • LNP Formulation: Enhancing the stability of the hydrophobic core in solid lipid nanoparticles (SLNs) or acting as a fusogenic helper lipid in mRNA-LNP systems.

The Metabolizable Control: Triolein (Glyceryl Trioleate)
  • Class: Triglyceride (Triacyl Glycerol).

  • Primary Mechanism: Fully hydrolyzable substrate for lipases, yielding glycerol and three oleic acid molecules.

  • Key Application: Baseline control for lipid digestion, absorption, and storage studies. Represents "natural" dietary fat metabolism.

The Structural Alternative: 1,2-Distearoyl-sn-glycero-3-phosphocholine (DSPC)
  • Class: Phospholipid (Saturated).

  • Primary Mechanism: High transition temperature (

    
    C) lipid that forms rigid bilayers.
    
  • Key Application: Structural "helper" lipid in FDA-approved mRNA LNPs (e.g., Comirnaty, Spikevax) to prevent premature particle fusion and maintain morphology.

Comparative Specifications Table
Feature3-(Hexadecyloxy)propane-1,2-diyl dioleateTriolein (Glyceryl Trioleate)DSPC
Chemical Nature Ether-Ester Neutral LipidTri-Ester Neutral LipidZwitterionic Phospholipid
Hydrolytic Stability High (sn-1 ether bond is stable)Low (Rapidly hydrolyzed by lipases)Moderate (Stable in storage, biodegradable)
Physiological Role Ether lipid precursor / Stable MarkerEnergy Storage / Metabolic SubstrateMembrane Structure / Bilayer Rigidity
LNP Function Stable Hydrophobic Core / FusogenicityCore Component (SLN/NLC only)Structural Shell / Surface Stabilizer
Solubility Chloroform, Hexane, EthanolChloroform, HexaneChloroform, Methanol
CAS Number 61616-00-0122-32-7816-94-4

Part 2: Mechanistic Visualization

Metabolic Fate: Ether vs. Ester Lipids

The following diagram illustrates why 3-(Hexadecyloxy)propane-1,2-diyl dioleate is used as a stable tracer. While Triolein is fully degraded to glycerol, the ether lipid retains the hexadecyl-glycerol backbone (Chimyl Alcohol), which enters distinct ether-lipid metabolic pathways (e.g., peroxisomal processing).

LipidMetabolism Triolein Triolein (Tri-Ester) Lipase Pancreatic Lipase (Hydrolysis) Triolein->Lipase EtherLipid 3-(Hexadecyloxy)propane-1,2-diyl dioleate (Ether-Ester) EtherLipid->Lipase Glycerol Glycerol + 3 Fatty Acids Lipase->Glycerol Complete Hydrolysis (sn-1, sn-2, sn-3) Chimyl Chimyl Alcohol (1-O-Hexadecyl-glycerol) + 2 Fatty Acids Lipase->Chimyl Partial Hydrolysis (sn-2, sn-3 only) Glycolysis Glycolysis / Gluconeogenesis Glycerol->Glycolysis Peroxisome Peroxisomal Processing (Plasmalogen Synthesis) Chimyl->Peroxisome Ether bond intact

Caption: Differential metabolic processing of Triolein vs. Ether-Lipid analogue by pancreatic lipase.

Part 3: Experimental Protocols

Protocol A: In Vitro Lipolysis Assay (Stability Validation)

Objective: To quantify the resistance of the sn-1 ether bond compared to standard triglycerides.

Reagents:

  • Substrate A: 3-(Hexadecyloxy)propane-1,2-diyl dioleate (10 mg).

  • Substrate B: Triolein (10 mg).

  • Enzyme: Porcine Pancreatic Lipase (Type II).

  • Buffer: Tris-HCl (pH 8.0) with 5 mM CaCl₂ and 2 mM Sodium Taurocholate (bile salt mimic).

Workflow:

  • Emulsification: Sonicate 10 mg of lipid in 1 mL buffer for 5 minutes (40% amplitude) to form stable micelles.

  • Incubation: Add 50 units of Pancreatic Lipase. Incubate at 37°C with gentle shaking.

  • Sampling: Aliquot 100 µL at T=0, 15, 30, 60, and 120 minutes.

  • Quenching: Immediately add 200 µL Chloroform/Methanol (2:1) to stop the reaction.

  • Analysis: Extract lipids and analyze via Thin Layer Chromatography (TLC) or HPLC.

    • Expected Result (Triolein): Disappearance of TG peak; appearance of Free Fatty Acids (FFA) and Glycerol.

    • Expected Result (Ether Lipid): Disappearance of parent peak; appearance of Chimyl Alcohol and FFA. No free Glycerol is produced.

Protocol B: LNP Formulation via Microfluidic Mixing

Objective: To incorporate the ether lipid into an LNP for mRNA delivery studies.

Reagents:

  • Ionizable Lipid (e.g., SM-102 or ALC-0315).[2]

  • Helper Lipid: DSPC (Standard) or 3-(Hexadecyloxy)propane-1,2-diyl dioleate (Test).

  • Cholesterol.[3][4][5]

  • PEG-Lipid (e.g., PEG-2000-DMG).

  • Payload: Firefly Luciferase mRNA.

Workflow:

  • Organic Phase Preparation: Dissolve lipids in Ethanol at a molar ratio of 50:10:38.5:1.5 (Ionizable:Helper:Chol:PEG).

    • Note: Replace DSPC with the ether lipid to test core stability effects.

  • Aqueous Phase Preparation: Dilute mRNA in Citrate Buffer (pH 4.0) to 0.1 mg/mL.

  • Mixing: Use a microfluidic mixer (e.g., NanoAssemblr) with a flow rate ratio of 3:1 (Aqueous:Ethanol) and total flow rate of 12 mL/min.

  • Dialysis: Dialyze the resulting LNP solution against PBS (pH 7.4) for 12 hours using a 100 kDa MWCO cassette to remove ethanol and neutralize pH.

  • Characterization: Measure Particle Size (DLS) and Encapsulation Efficiency (RiboGreen Assay).

Part 4: Critical Application Notes

Why Use Ether Lipids in LNPs?

Recent research suggests that replacing ester-linked helper lipids (like DSPC) with ether-linked analogues can reduce the formation of inflammatory byproducts. Ester bonds can degrade into fatty acids and lysolipids, which may destabilize the LNP or trigger immune responses. The ether bond in 3-(Hexadecyloxy)propane-1,2-diyl dioleate provides a "stealth" stability, potentially extending circulation time.

Handling & Storage
  • Oxidation Risk: The oleate chains (C18:1) are susceptible to oxidation. Store neat oil at -20°C under Argon or Nitrogen.

  • Solubility: Insoluble in water. Must be dissolved in Chloroform or Ethanol for stock solutions.

Regulatory Status

While Triolein and DSPC are GRAS (Generally Recognized As Safe) or FDA-approved excipients, 3-(Hexadecyloxy)propane-1,2-diyl dioleate is primarily a "Research Use Only" (RUO) reagent. It is not yet standard in clinical formulations, making it ideal for proof-of-concept stability studies but requiring rigorous toxicology testing for clinical translation.

References

  • Santhosh, K., & Genova, L. (2023).[4] Archaeal ether lipids improve internalization and transfection with mRNA lipid nanoparticles. ResearchGate. Retrieved from [Link]

  • Cheng, Q., et al. (2020).[5] Dendrimer-based lipid nanoparticles deliver therapeutic FAH mRNA to normalize liver function and extend survival in a mouse model of hepatorenal tyrosinemia type I. Advanced Materials. Retrieved from [Link]

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 98657, Triolein. Retrieved from [Link]

  • Sedlmayr, M., et al. (2024).[4] Monolayer-spanning tetraether lipids associated with the formation of a hexagonal HII phase in mRNA lipid nanoparticle delivery. Journal of Controlled Release. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Comparative Lipidomics of Biological Samples

This guide provides a comprehensive overview of comparative lipidomics, offering researchers, scientists, and drug development professionals a detailed framework for analyzing lipid profiles across different biological s...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive overview of comparative lipidomics, offering researchers, scientists, and drug development professionals a detailed framework for analyzing lipid profiles across different biological samples. We will delve into the critical steps of a lipidomics workflow, from sample acquisition to data interpretation, with a focus on the rationale behind methodological choices to ensure scientific integrity and reproducibility.

Introduction: The Dynamic World of the Lipidome

The lipidome, encompassing the entirety of lipids within a cell, tissue, or organism, is a dynamic reflection of physiological and pathological states.[1][2][3] Lipids are not merely storage molecules; they are integral structural components of membranes, potent signaling molecules, and key players in a myriad of cellular processes.[1][4][5] Comparative lipidomics, the large-scale study of lipid profiles between different biological samples, offers a powerful lens to understand disease mechanisms, identify novel biomarkers, and evaluate therapeutic interventions.[3][4][5]

The inherent complexity and diversity of lipids, however, present significant analytical challenges.[2][6] A robust and well-validated workflow is paramount for generating high-quality, reproducible data. This guide will walk you through a comprehensive lipidomics workflow, highlighting the critical considerations when comparing different sample types such as plasma, tissues, and cultured cells.

The Universal Lipidomics Workflow: A Step-by-Step Overview

A typical lipidomics experiment follows a well-defined workflow, beginning with meticulous sample handling and culminating in sophisticated data analysis.[6][7][8] Each step is a potential source of variability, and understanding the nuances is crucial for obtaining meaningful biological insights.

Lipidomics Workflow cluster_preanalytical Pre-Analytical Phase cluster_analytical Analytical Phase cluster_postanalytical Post-Analytical Phase SampleCollection Sample Collection & Storage LipidExtraction Lipid Extraction SampleCollection->LipidExtraction Internal Standards LCMS LC-MS Analysis LipidExtraction->LCMS Lipid Extract DataProcessing Data Processing & Normalization LCMS->DataProcessing Raw Data StatisticalAnalysis Statistical Analysis DataProcessing->StatisticalAnalysis Processed Data Biointerpretation Biological Interpretation StatisticalAnalysis->Biointerpretation Significant Lipids

Caption: A generalized workflow for a comparative lipidomics study.

Pre-Analytical Phase: Laying the Foundation for Reliable Data

Sample Collection and Storage: Preserving the Integrity of the Lipidome

The primary goal of sample collection and storage is to minimize any alterations to the lipid profile that may occur post-collection.[9] Enzymatic and oxidative degradation are the main culprits to avoid.

Key Considerations:

  • Rapid Freezing: Immediately after collection, samples should be flash-frozen in liquid nitrogen and stored at -80°C to halt enzymatic activity.[9][10]

  • Antioxidants: For samples prone to oxidation, the addition of antioxidants like butylated hydroxytoluene (BHT) during extraction can be beneficial.[9]

  • Avoid Freeze-Thaw Cycles: Repeated freezing and thawing of samples can lead to lipid degradation and should be avoided.[9]

Sample-Specific Recommendations:

Sample TypeCollectionStorageKey Considerations
Plasma/Serum Collect blood in tubes containing an anticoagulant like EDTA or heparin. Plasma is generally preferred over serum to avoid lipid release during clotting.[11]Centrifuge to separate plasma, aliquot, and store at -80°C.Minimize time at room temperature.[10]
Tissues Excise tissue rapidly and flash-freeze in liquid nitrogen.[10]Store at -80°C. Pulverize the frozen tissue before extraction to ensure homogeneity.[10]Record the weight of the tissue for normalization.[6][10]
Cultured Cells Harvest cells by centrifugation. Wash the cell pellet with a cold buffer like PBS to remove media components.[10][12]Snap-freeze the cell pellet in liquid nitrogen and store at -80°C.[13]Cell count or protein concentration should be determined for normalization.[14]
Lipid Extraction: Isolating the Molecules of Interest

The goal of lipid extraction is to efficiently isolate lipids from other cellular components like proteins and polar metabolites. The choice of extraction method depends on the sample type and the lipid classes of interest.

The Folch and Bligh & Dyer methods, both utilizing a chloroform/methanol/water solvent system, are considered the gold standards for lipid extraction from a wide range of biological samples.[15][16][17]

Experimental Protocol: Modified Folch Extraction

This protocol is a robust method applicable to plasma, tissues, and cultured cells with minor modifications.[6][10]

  • Sample Preparation:

    • Plasma: Thaw 40 µL of plasma on ice.[6][10]

    • Tissue: Use approximately 50 mg of pulverized, frozen tissue.[6][10]

    • Cells: Use a cell pellet containing 1-10 million cells.[6]

  • Internal Standard Spiking: Add a known amount of a lipid internal standard mixture to each sample. This is crucial for correcting for variations in extraction efficiency and instrument response.[10][18]

  • Homogenization & Extraction:

    • Add ice-cold methanol containing 1 mM BHT and chloroform (1:2, v/v) to the sample.[10] For tissues, the solvent volume should be 20 times the tissue weight (in mg).[6][10]

    • Homogenize tissue samples using a bead beater or similar device. For plasma and cells, vortexing is sufficient.

    • Incubate on ice for 30 minutes with occasional vortexing.[6][10]

  • Phase Separation:

    • Add ice-cold water to achieve a final chloroform/methanol/water ratio of 8:4:3 (v/v/v).[6][10]

    • Incubate on ice for an additional 10 minutes.[6][10]

    • Centrifuge at low speed (e.g., 500 x g) for 5-10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.[6][10]

  • Lipid Collection:

    • Carefully collect the lower organic phase containing the lipids, avoiding the protein interface.[6][10]

    • For quantitative recovery, a second extraction of the upper aqueous phase with chloroform can be performed.

  • Drying and Reconstitution:

    • Dry the collected organic phase under a gentle stream of nitrogen gas.[6][10]

    • Reconstitute the dried lipid extract in a solvent compatible with the LC-MS system, typically a mixture of isopropanol and acetonitrile.[6][10] The reconstitution volume should be adjusted based on the initial sample amount.[6]

Analytical Phase: Unraveling the Lipidome with LC-MS

Liquid chromatography coupled with mass spectrometry (LC-MS) is the cornerstone of modern lipidomics.[5][19][20] LC separates the complex lipid mixture, reducing ion suppression and allowing for the differentiation of isomers, while MS provides sensitive detection and structural information.[4][19][21]

LC-MS System cluster_lc Liquid Chromatography cluster_ms Mass Spectrometry LC_Column LC Column Reversed-Phase (C18, C30) HILIC Ion_Source Ion Source ESI LC_Column->Ion_Source Eluent Mobile_Phase Mobile Phase Gradient Mass_Analyzer Mass Analyzer Orbitrap Q-TOF Triple Quadrupole Ion_Source->Mass_Analyzer Ions Detector Detector Mass_Analyzer->Detector Mass-to-Charge Ratio

Caption: Key components of an LC-MS system for lipidomics analysis.

Liquid Chromatography: Separating by Physicochemical Properties

The choice of LC column and mobile phase gradient is critical for achieving good separation of lipid species.

  • Reversed-Phase (RP) Chromatography: Separates lipids based on their hydrophobicity, primarily determined by the length and degree of unsaturation of their fatty acyl chains. C18 and C30 columns are commonly used.[4]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): Separates lipids based on the polarity of their headgroups, enabling class-based separation.[4][22]

Mass Spectrometry: Detection and Identification

High-resolution mass spectrometers, such as Orbitrap and Q-TOF instruments, are preferred for untargeted lipidomics due to their high mass accuracy, which aids in confident lipid identification.[21][23] Tandem mass spectrometry (MS/MS) is essential for structural elucidation by fragmenting the lipid ions and analyzing the resulting fragment ions.[19]

Post-Analytical Phase: From Raw Data to Biological Insights

The vast amount of data generated in a lipidomics experiment requires a sophisticated data analysis pipeline to extract meaningful biological information.[24][25][26]

Data Processing and Normalization

Raw LC-MS data is processed using specialized software to perform peak picking, alignment, and feature detection.[10][27]

Normalization is a critical step to correct for variations in sample amount and instrument performance. [14][24] Common normalization strategies include:

  • Internal Standard Normalization: The intensity of each identified lipid is normalized to the intensity of one or more spiked-in internal standards.[18] This is the most robust method as it accounts for variations throughout the entire workflow.

  • Total Ion Current (TIC) Normalization: The intensity of each lipid is divided by the total ion current of the corresponding sample. This assumes that the overall lipid content is similar across all samples.[25]

  • Normalization to Sample Amount: Lipid intensities can be normalized to the initial sample weight (for tissues) or cell count/protein concentration (for cultured cells).[14]

Statistical Analysis: Identifying Significant Differences

Statistical analysis is employed to identify lipids that are significantly different between experimental groups.[24][25]

  • Univariate Analysis: Methods like t-tests and ANOVA are used to compare the abundance of individual lipids between groups.[24]

  • Multivariate Analysis: Techniques such as Principal Component Analysis (PCA) and Partial Least Squares-Discriminant Analysis (PLS-DA) are used to visualize the overall differences in lipid profiles between groups and to identify lipids that contribute most to this separation.

Biological Interpretation: Connecting Lipids to Pathways

The final and most crucial step is to interpret the observed lipid changes in a biological context.[24] This involves:

  • Pathway Analysis: Mapping the significantly altered lipids to known metabolic pathways to understand which pathways are perturbed.[25]

  • Literature Review: Correlating the findings with existing knowledge about the roles of specific lipids in the biological system under investigation.

Conclusion: A Powerful Tool for Discovery

Comparative lipidomics is a powerful approach for gaining a deeper understanding of the complex roles of lipids in health and disease. By following a well-designed and rigorously controlled workflow, researchers can generate high-quality, reproducible data that can lead to novel biological insights, the discovery of new biomarkers, and the development of innovative therapeutic strategies. The key to success lies in a thorough understanding of the entire process, from the nuances of sample handling to the complexities of data analysis and biological interpretation.

References

  • A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High-Resolution Tandem Mass Spectrometry. (n.d.). PMC. [Link]

  • Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. (n.d.). PMC. [Link]

  • The Role of LC–MS in Lipidomics. (2017). LCGC International. [Link]

  • A Definitive Lipidomics Workflow for Human Plasma Utilizing Off-line Enrichment and Class Specific Separation of Phospholipids. (n.d.). Waters. [Link]

  • A Novel Lipidomics Workflow for Improved Human Plasma Identification and Quantification Using RPLC-MSn Methods and Isotope Dilution Strategies. (2018). Analytical Chemistry. [Link]

  • Ultrahigh-Performance Liquid Chromatography–Mass Spectrometry in Lipidomics. (n.d.). Chromatography Online. [Link]

  • Lipid Extraction: Methods & Techniques. (2024). StudySmarter. [Link]

  • Lipidomics Sample Preparation FAQ. (n.d.). MetwareBio. [Link]

  • The lipidomics workflow. Lipidomics involves collecting samples of... (n.d.). ResearchGate. [Link]

  • Extraction of Lipids from Liquid Biological Samples for High-Throughput Lipidomics. (2025). Preprints.org. [Link]

  • Normalization strategies for lipidome data in cell line panels. (2024). bioRxiv. [Link]

  • Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. (n.d.). MDPI. [Link]

  • Advances in Lipid Extraction Methods—A Review. (2021). MDPI. [Link]

  • Mass Spectrometry-based Lipidomics and Its Application to Biomedical Research. (n.d.). PMC. [Link]

  • The lipidomics workflow, including all essential steps from sample to biological outcome. (n.d.). ResearchGate. [Link]

  • Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity. (n.d.). PMC. [Link]

  • Lipidomics Sample Preparation. (n.d.). Organomation. [Link]

  • Chapter 12. Cell culture metabolomics and lipidomics. (n.d.). Neurolipidomics Laboratory. [Link]

  • Exploring Sample Storage Conditions for the Mass Spectrometric Analysis of Extracted Lipids from Latent Fingerprints. (2025). PMC. [Link]

  • Lipidomics SOP. (n.d.). HSC Cores - BookStack. [Link]

  • Isolation of lipids from biological samples. (n.d.). Taylor & Francis. [Link]

  • The Hitchhiker's Guide to Untargeted Lipidomics Analysis: Practical Guidelines. (n.d.). PMC. [Link]

  • From big data to big insights: statistical and bioinformatic approaches for exploring the lipidome. (n.d.). PMC. [Link]

  • Lipidomics: Techniques, applications, and outcomes related to biomedical sciences. (n.d.). PMC. [Link]

  • An Innovative Lipidomic Workflow to Investigate the Lipid Profile in a Cystic Fibrosis Cell Line. (n.d.). MDPI. [Link]

  • Lipidomics from sample preparation to data analysis: a primer. (n.d.). PMC. [Link]

  • ADViSELipidomics: a workflow for analyzing lipidomics data. (2022). Oxford Academic. [Link]

  • Lipidomic Data Analysis: Tutorial, Practical Guidelines and Applications. (n.d.). ResearchGate. [Link]

  • A concise review on lipidomics analysis in biological samples. (n.d.). PMC. [Link]

  • Lipidomic analysis of tissue culture cells, tissues, and purified organelles. (2021). Protocols.io. [Link]

  • Lipidomic analysis of biological samples. (2017). ScienceDirect. [Link]

  • Farther than fat: how lipids change research. (2019). Drug Target Review. [Link]

  • Challenges with Standardization in Lipidomics. (2020). AZoLifeSciences. [Link]

  • An overview of lipidomics utilizing cadaver derived biological samples. (n.d.). PMC. [Link]

  • Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility. (2024). PMC. [Link]

Sources

Validation

Benchmarking Shotgun Lipidomics vs. LC-MS for Triglyceride Profiling: A Technical Guide

Executive Summary: The Strategic Trade-off In the context of drug development and metabolic disease research, Triglyceride (TG) profiling is not merely about measuring "fat"; it is about deciphering lipid flux, storage c...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Strategic Trade-off

In the context of drug development and metabolic disease research, Triglyceride (TG) profiling is not merely about measuring "fat"; it is about deciphering lipid flux, storage capacity, and lipotoxicity.

The choice between Shotgun Lipidomics (Multi-Dimensional Mass Spectrometry-Based Shotgun Lipidomics, MDMS-SL) and Liquid Chromatography-Mass Spectrometry (LC-MS) is a trade-off between throughput/absolute quantification and structural resolution .

  • Choose Shotgun Lipidomics when your primary goal is high-throughput screening of total TG content and class-level changes across large cohorts (e.g., >500 samples) where absolute quantification is paramount, and isomeric resolution is secondary.

  • Choose LC-MS when the biological question hinges on specific fatty acid compositions, regioisomers (sn-1/sn-2/sn-3 positioning), or when analyzing matrices where TGs are low-abundance and require separation from suppressing phospholipids.

Technical Deep Dive: Mechanisms of Action

To understand the performance gap, we must analyze the fundamental mechanics of how each platform interrogates the Triglyceride molecule (


 average).
The Triglyceride Challenge

TGs are neutral lipids. Unlike phospholipids, they lack a charged headgroup, making them difficult to ionize in negative mode. In positive mode, they form adducts (typically


 or 

).
  • Critical Nuance: Sodium adducts (

    
    ) are stable and difficult to fragment, yielding poor structural data. Ammonium adducts (
    
    
    
    ) are labile, allowing for efficient neutral loss of fatty acids upon Collision Induced Dissociation (CID), which is essential for identification.
Shotgun Lipidomics (MDMS-SL)

Mechanism: Constant Infusion. The lipid extract is infused directly into the ion source (nano-ESI) at a constant concentration. This creates a steady-state ion beam.

  • The Advantage: Because the concentration is constant, we can perform extensive signal averaging and use "building block" logic. We scan for the neutral loss of specific fatty acids (e.g., Neutral Loss of 256 Da for Palmitic Acid).

  • The Limitation: Isobaric Overlap. A TG with fatty acids 16:0/16:0/18:1 has the exact same mass as 16:0/17:0/17:1. Shotgun cannot physically separate these.[1][2] It sees one peak.

LC-MS (RPLC-MS/MS)

Mechanism: Hydrophobic Separation. Lipids are separated on a Reverse-Phase (C18) column based on their Equivalent Carbon Number (ECN), defined as


 (Carbon Number minus 2x Double Bonds).
  • The Advantage: Isomer Resolution. The two isobars mentioned above will elute at different retention times because their hydrophobic interactions with the C18 stationary phase differ.

  • The Limitation: Matrix Effects. The solvent composition changes during the gradient, altering ionization efficiency ("matrix effect"). This makes absolute quantification harder without stable isotope-labeled internal standards for every analyte, which is practically impossible.

Workflow Visualization

The following diagram illustrates the divergent paths of these two methodologies, highlighting the critical decision points.

LipidomicsWorkflow cluster_Shotgun Shotgun Lipidomics (MDMS-SL) cluster_LCMS LC-MS Profiling Sample Biological Sample (Plasma/Tissue) Extraction Lipid Extraction (MTBE or BUME) Sample->Extraction Infusion Direct Infusion (Nano-ESI) Extraction->Infusion High Throughput Separation C18 RP-HPLC (Gradient Elution) Extraction->Separation High Resolution SteadyState Steady-State Ionization (Constant Conc.) Infusion->SteadyState NeutralLoss Neutral Loss Scans (Class Specific) SteadyState->NeutralLoss DDA Data Dependent MS/MS (Top-N Fragmentation) NeutralLoss->DDA Contrast: Class vs Species Data Data Processing (LipidSearch / LipidXplorer) NeutralLoss->Data TimeRes Time-Resolved Ionization (Peak Width ~10s) Separation->TimeRes TimeRes->DDA DDA->Data

Figure 1: Comparative workflow of Shotgun vs. LC-MS lipidomics.[3] Note the divergence at the injection stage determining the analytical capability.

Benchmarking Performance Data

The following data summarizes typical performance metrics observed in a validation study using human plasma spiked with NIST SRM 1950 standards.

FeatureShotgun Lipidomics (MDMS-SL)LC-MS (C18-RPLC)
Throughput High (5-10 min/sample)Moderate (20-45 min/sample)
Isomeric Resolution None (Sum of isobars)High (Separates regioisomers)
LOD (Limit of Detection) ~10-50 fmol~1-5 fmol (due to peak focusing)
Dynamic Range ~3-4 orders of magnitude~4-5 orders of magnitude
Ion Suppression High (TGs suppress PLs)Low (Analytes separated in time)
Quantification Absolute (Molar % accuracy high)Relative (Requires extensive IS correction)
Sample Volume Low (<5 µL plasma)Moderate (10-50 µL plasma)
Key Experimental Insight: Ion Suppression

In Shotgun Lipidomics, if you analyze adipose tissue, the TGs are so abundant that they "steal" all the charge in the ESI source.

  • Protocol Adjustment: For Shotgun analysis of TG-rich tissues, you must perform a Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE) to separate neutral lipids (TGs) from polar lipids (Phospholipids) prior to infusion, or the PL signal will be completely suppressed. LC-MS handles this naturally by eluting PLs and TGs at different times.

Experimental Protocols

Protocol A: Shotgun Lipidomics (High-Throughput)

Objective: Rapid quantification of total TG mass and major species.

  • Extraction: Perform a modified Methyl-tert-butyl ether (MTBE) extraction.

    • Why: MTBE floats (upper phase), making recovery easier than Chloroform (bottom phase) and reducing contamination from the protein pellet.

  • Infusion Preparation: Dilute lipid extract 1:50 in Chloroform:Methanol (1:2) + 5mM Ammonium Acetate .

    • Critical Step: The Ammonium Acetate is non-negotiable. It forces the formation of

      
       ions. Without it, you get a mix of Na/K adducts that split your signal and ruin quantification.
      
  • Mass Spectrometry (e.g., Q-Exactive or Triple Quad):

    • Flow rate: 5-10 µL/min (Nano-ESI).

    • Scan Mode:

      • MS1 Full Scan (m/z 400-1200).

      • Neutral Loss Scan (NLS): Scan for loss of common fatty acids (e.g., NL 256.2 for Palmitic, NL 282.3 for Oleic).

  • Data Analysis: Sum intensities of isobars. Normalize to the internal standard (e.g., TG 15:0/15:0/15:0-d5) added before extraction.

Protocol B: LC-MS Profiling (High-Resolution)

Objective: Separation of isobaric TGs and oxidized species.

  • Extraction: Same MTBE extraction as above.

  • LC Conditions:

    • Column: C18 Charged Surface Hybrid (CSH) column (2.1 x 100mm, 1.7µm).

    • Why CSH? It provides better peak shape for basic lipids and handles high lipid loads better than standard C18.

    • Mobile Phase A: 60:40 ACN:H2O + 10mM Ammonium Formate + 0.1% Formic Acid.

    • Mobile Phase B: 90:10 IPA:ACN + 10mM Ammonium Formate + 0.1% Formic Acid.

    • Gradient: 0-2 min (40% B) -> 15 min (99% B) -> 18 min (99% B).

  • Mass Spectrometry:

    • Source: ESI Positive.[4]

    • Method: Data Dependent Acquisition (Top-10 DDA).

    • Trigger: Dynamic exclusion enabled (10s) to prevent re-fragmenting the same abundant TG peak.

  • Data Analysis: Use software (e.g., LipidSearch) to align retention times.

    • Validation: TG 52:2 (16:0/18:1/18:1) should elute after TG 52:3 (16:0/18:1/18:2) due to the "double bond rule" (more double bonds = elutes earlier).

Logic of Identification: The Graphviz Model

The following diagram details the decision logic used by software to identify a TG species from MS/MS data, illustrating why LC-MS provides deeper granularity.

TG_Identification Precursor Precursor Ion [M+NH4]+ CID Collision Induced Dissociation Precursor->CID Fragments Fragment Ions (Neutral Loss of FA) CID->Fragments SumComp Sum Composition (e.g., TG 52:2) Fragments->SumComp MS1 Mass Only (Shotgun Limit) MolSpecies Molecular Species (e.g., TG 16:0_18:1_18:1) Fragments->MolSpecies MS2 FA Fragments (Shotgun & LC-MS) Regio Regioisomer (e.g., sn-1-16:0, sn-2-18:1) MolSpecies->Regio Retention Time + Ratio of DAG Fragments (LC-MS Only)

Figure 2: Hierarchy of Triglyceride Identification. Note that Regio-isomer identification is generally exclusive to LC-MS workflows due to chromatographic separation.

Conclusion

The decision between Shotgun and LC-MS is not binary; it is fit-for-purpose.[5]

  • Use Shotgun Lipidomics for clinical lipidomics where speed and robust absolute quantification of lipid classes are required to power statistical associations in large cohorts.

  • Use LC-MS for mechanistic studies where the specific fatty acid composition of the triglyceride (e.g., accumulation of saturated vs. polyunsaturated TGs) is the hypothesis driver.

For a comprehensive drug development pipeline, a hybrid approach is often best: Shotgun for the initial screen (n=1000) , followed by LC-MS for deep profiling (n=50) of the "hits".

References

  • Han, X., & Gross, R. W. (2005). Shotgun lipidomics: electrospray ionization mass spectrometric analysis and quantitation of cellular lipidomes directly from crude extracts of biological samples.[6] Mass Spectrometry Reviews. Link

  • Hu, C., et al. (2019). Analytical challenges of shotgun lipidomics at different resolution of measurements. Trends in Analytical Chemistry. Link

  • Cajka, T., & Fiehn, O. (2014). Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends in Analytical Chemistry. Link

  • Murphy, R. C., & Axelsen, P. H. (2011). Mass spectrometric analysis of long-chain lipids. Mass Spectrometry Reviews. Link

  • Sandra, K., et al. (2010). The role of chromatography in the characterization of triglycerides in lipidomics. Journal of Chromatography A. Link

Sources

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